Histone-H2A-(107-122)-Ac-OH

Core Science & Biosynthesis

The Mechanistic Role of Histone-H2A-(107-122)-Ac-OH in Chromatin Remodeling: A Technical Guide

Executive Summary

The dynamic architecture of chromatin is governed not only by the well-characterized N-terminal histone tails but also by the unique C-terminal extension of Histone H2A. Histone-H2A-(107-122)-Ac-OH is a highly specialized synthetic peptide (Sequence: Ac-GVLPNIQAVLLPKKTE-OH, MW: 1762.1 Da) that corresponds to the unstructured C-terminal tail of H2A[1]. This guide provides an in-depth mechanistic analysis of how this specific 16-amino-acid domain functions as a bipartite regulator: stabilizing the nucleosome core particle while acting as an essential recognition epitope for ISWI-type chromatin remodelers and linker histone H1[2].

Structural Context and Molecular Identity

Unlike other core histones, H2A possesses a flexible C-terminal tail that protrudes from the nucleosome core particle. Residues 107–122 encompass the critical "docking domain" and the extreme C-terminal extension.

• Spatial Orientation: Residues 115–122 pass directly between the strands of DNA wrapped around the nucleosome, while residues 123–129 protrude outward into the solvent[2].

• Chemical Composition: The synthetic construct Histone-H2A-(107-122)-Ac-OH features an N-terminal acetylation (Ac-) and a C-terminal free acid (-OH)[1]. This capping mimics the continuous peptide backbone, preventing non-physiological charge interactions at the peptide's termini during in vitro assays.

Fig 1: Interaction network of the H2A (107-122) C-terminal tail within the chromatin landscape.

Mechanistic Function in Chromatin Remodeling

The Gatekeeper for ISWI and SNF2H Remodelers

Chromatin remodeling complexes utilize ATP hydrolysis to slide, eject, or restructure nucleosomes. The ISWI family of remodelers (including SNF2H) physically contacts the nucleosome at the linker DNA and within the first ~50 base pairs of nucleosomal DNA. Because the H2A C-terminal tail exits the nucleosome at this exact junction, it serves as a mandatory recognition module.

Experimental data demonstrates a strict causal relationship: nucleosomes lacking the H2A C-terminal tail (e.g., truncated at residue 114) cannot be efficiently translocated by ISWI or SNF2H, despite these truncated nucleosomes being thermodynamically less stable[2]. The tail provides the necessary physical leverage or allosteric signal for the remodeler's motor domain to propagate DNA waves around the histone octamer.

Linker Histone H1 Binding and Chromatin Compaction

Linker histone H1 binds to the nucleosome dyad to seal the two turns of DNA, facilitating higher-order chromatin folding. The H2A 107-122 region acts as a direct binding partner for H1. Deletion or competitive inhibition of this tail drastically increases histone exchange kinetics and nucleosome mobility, pushing the chromatin into a hyper-dynamic, stress-sensitive state[2].

PTM Crosstalk: Acetylation vs. Ubiquitination at K118/K119

The sequence GVLPNIQAVLLPKKTE contains two highly conserved tandem lysines: K118 and K119 .

• Ubiquitination (Repression): In vivo, K119 is the primary target for monoubiquitination (H2AK119ub1) by the RING1B subunit of the Polycomb Repressive Complex 1 (PRC1). This bulky modification is a hallmark of facultative heterochromatin and transcriptional silencing[3].

• Acetylation (Activation & Dynamics): Acetylation of these lysines neutralizes their positive charge. Because the tail relies on basic residues to maintain electrostatic contacts with the negatively charged DNA backbone, acetylation forces the tail ensemble to reposition further from the DNA. This increases transient DNA unwrapping (often termed "breathing") and lowers the energetic barrier for RNA Polymerase II progression and remodeler access[4].

Using the synthetic Histone-H2A-(107-122)-Ac-OH peptide allows researchers to study the structural role of the tail in a defined, un-ubiquitinated state, serving as a critical control in epigenetic interaction assays[1].

Quantitative Impact on Remodeling Dynamics

The absolute dependence of specific remodelers on the H2A C-terminal tail dictates experimental outcomes in in vitro assays.

Remodeler / Protein	Dependence on H2A (107-122)	Relative Nucleosome Sliding Rate (Tail Deleted)	Biological Consequence of Tail Loss
ISWI	Absolute	< 5%	Failure to space nucleosomes evenly
SNF2H	Absolute	< 10%	Defective ATP-dependent sliding
ACF	Independent	> 90%	Normal sliding maintained
Histone H1	High	N/A (Binding Affinity Reduced)	Loss of higher-order compaction

Table 1: Differential reliance of chromatin remodeling factors on the H2A C-terminal tail[2].

Experimental Workflows and Protocols

To rigorously interrogate the function of the H2A C-terminal tail, assays must be designed as self-validating systems . The following protocol outlines an ATP-dependent nucleosome sliding assay utilizing full-length versus tail-truncated H2A.

Protocol: ISWI-Mediated Nucleosome Sliding Assay

Rationale & Causality: This assay tracks the physical repositioning of a mononucleosome along a DNA template. By comparing wild-type H2A with a mutant lacking residues 107-122, we isolate the tail's specific contribution to ISWI motor engagement.

Step 1: Nucleosome Reconstitution via Gradient Dialysis

• Combine recombinant human histones (H2B, H3, H4) with either full-length H2A or H2A(1-114) in unfolding buffer (7 M Guanidine HCl, 20 mM Tris pH 7.5, 10 mM DTT).

• Dialyze into 2.0 M NaCl refolding buffer to form histone octamers.

• Mix octamers with a 207-bp Cy5-labeled DNA template containing the Widom 601 positioning sequence at a 1:1 molar ratio.

• Critical Step: Perform stepwise gradient dialysis (2.0 M → 1.2 M → 0.8 M → 0.1 M NaCl).

  • Causality: Salt reduction must be gradual. H3/H4 tetramers bind DNA at ~1.2 M NaCl, while H2A/H2B dimers incorporate at ~0.8 M NaCl. Rushing this step causes non-specific electrostatic aggregation.

Step 2: ATP-Dependent Remodeling Reaction

• In a 20 µL reaction volume, combine 100 nM reconstituted nucleosomes with 10 nM purified ISWI enzyme in Remodeling Buffer (10 mM Tris-HCl pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.1 mg/mL BSA).

• Self-Validation Controls: Prepare three parallel reactions:

  • Reaction A: + 1 mM ATP (Active sliding).

  • Reaction B: No ATP (Negative control; ensures sliding is motor-driven).

  • Reaction C: + 1 mM ATPγS (Non-hydrolyzable analog; proves ATP hydrolysis, not just binding, is required).

• Incubate at 30°C for 30 minutes. Quench reactions by adding 1 µg of plasmid DNA (acts as a competitor sink for ISWI) and placing on ice.

Step 3: Native PAGE Analysis

• Resolve the reactions on a 5% native polyacrylamide gel (0.2x TBE buffer) run at 100V for 2 hours at 4°C.

• Image the gel using a fluorescence scanner (Cy5 channel). Centrally positioned nucleosomes migrate slower than end-positioned nucleosomes, allowing precise quantification of ISWI sliding efficiency.

Fig 2: Step-by-step experimental workflow for validating ISWI-dependent nucleosome sliding.

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Histone H2A C-terminus regulates chromatin dynamics, remodeling, and histone H1 binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ubiquityl-Histone H2A (Lys119) (D27C4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. pnas.org [pnas.org]

The Epigenetic Nexus of the H2A C-Terminal Tail: A Technical Guide to the Histone-H2A-(107-122)-Ac-OH Sequence

Executive Summary

The C-terminal tail of histone H2A is a critical regulatory hub for chromatin dynamics, governing processes ranging from Polycomb-mediated gene silencing to the DNA double-strand break (DSB) repair response. The synthetic peptide Histone-H2A-(107-122)-Ac-OH serves as an indispensable tool for interrogating this region. As a Senior Application Scientist, I have structured this guide to dissect the biochemical profile of this peptide, explore the intricate K118/K119 epigenetic switch, and provide self-validating experimental workflows for researchers investigating chromatin remodeling.

Structural and Biochemical Profile

The synthetic peptide Histone-H2A-(107-122)-Ac-OH has a molecular weight of 1762.1 g/mol and corresponds to the C-terminal tail of histone H2A[1].

• Sequence: Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH[2]

• Design Causality (N-Terminal Acetylation): The addition of an acetyl group (Ac-) to the N-terminal Glycine is not a naturally occurring modification at this specific internal residue. Rather, it is a critical synthetic design choice. In a native nucleosome, this fragment is part of a continuous polypeptide chain linked by amide bonds. A free N-terminus in a synthetic peptide carries an unnatural positive charge at physiological pH, which can cause steric hindrance, alter local folding, or act as an unintended nucleophile during in vitro assays. Acetylation neutralizes this charge, ensuring the peptide faithfully mimics the native structural context required for E3 ligase recognition[1].

Note on Sequence Numbering: In commercial peptide synthesis, numbering often includes the initiator methionine, placing the tandem lysines at positions 119 and 120. However, in canonical epigenetic literature, the initiator methionine is excluded, designating these critical residues as K118 and K119 , adjacent to T120[3]. For scientific accuracy, this guide utilizes the canonical literature numbering (K118/K119) when discussing mechanistic pathways.

The Epigenetic Crosstalk: The K118/K119 Molecular Switch

The H2A 107-122 region is not a passive structural element; it is a highly dynamic signaling platform where acetylation, ubiquitination, and phosphorylation compete to dictate chromatin states.

H2AK119 Ubiquitination (Gene Silencing & DSB Repair)

Monoubiquitination of H2A at K119 (H2AK119ub) is the most abundant ubiquitin conjugate in mammalian cells, catalyzed primarily by the Polycomb Repressive Complex 1 (PRC1), specifically its RING1B/BMI1 subunits[4]. This modification is a hallmark of transcriptional silencing and X-chromosome inactivation[5]. During the DNA damage response, PRC1 is rapidly recruited to DSB sites to ubiquitinate K119, which represses local transcription to prevent the collision of RNA polymerase II with DNA repair machinery[4].

H2AK118 Acetylation (Active Transcription)

Conversely, acetylation of the adjacent K118 residue (H2AK118ac) by the Tip60 acetyltransferase serves as a marker of transcriptionally active euchromatin[6]. The presence of K118ac physically and chemically antagonizes the ubiquitination of K119, creating a binary "on/off" switch for gene expression.

The DSB Response Mechanism: RSF1 and HDAC1

When a DSB occurs in an actively transcribed region, the chromatin must transition from an "active" to a "repressed" state. This is orchestrated by the chromatin remodeler RSF1, which recruits Histone Deacetylase 1 (HDAC1) to the lesion. HDAC1 strips the acetyl group from H2AK118, licensing PRC1 to ubiquitinate H2AK119, thereby enforcing transcriptional silencing and allowing DNA repair to proceed[6].

Mitotic Regulation and Chromosome Segregation

Beyond DNA repair, this region is vital for mitosis. H2AK118ac suppresses the Bub1-mediated phosphorylation of the adjacent T120 residue. During mitosis, RSF1/HDAC1 must deacetylate K118 at centromeres to permit T120 phosphorylation, which is strictly required for the deposition of Shugoshin (Sgo1) and the maintenance of sister chromatid cohesion[3].

Fig 1: The RSF1-HDAC1-PRC1 signaling axis at the H2A C-terminal tail during DNA damage.

Quantitative Data Summary

The table below summarizes the dynamic modifications occurring within the H2A 107-122 region and their functional outcomes.

Modification	Canonical Residue	Writer Enzyme	Eraser Enzyme	Primary Biological Function
Acetylation	K118	Tip60	HDAC1 (via RSF1)	Marker of active transcription; suppresses T120 phosphorylation.
Ubiquitination	K119	PRC1 (RING1B/BMI1)	BAP1, USP16	Polycomb gene silencing; DSB repair transcriptional repression.
Phosphorylation	T120	Bub1	Unknown	Centromeric cohesion; Sgo1 deposition during mitosis.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating strict causality and internal controls.

Protocol 1: In Vitro Ubiquitination Assay of H2A-(107-122)-Ac-OH

Objective: Reconstitute PRC1-mediated ubiquitination of the H2A C-terminal tail to screen for E3 ligase inhibitors or study substrate specificity.

• Reaction Assembly: In a 30 µL reaction volume, combine 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 2 mM DTT, 10 µM Histone-H2A-(107-122)-Ac-OH peptide, 100 nM E1 activating enzyme (UBA1), 1 µM E2 conjugating enzyme (UBE2D3), 50 µM recombinant Ubiquitin, and 500 nM PRC1 complex (RING1B/BMI1).

• Causality of ATP: Initiate the reaction by adding 2 mM ATP. Why? ATP is strictly required for the E1 enzyme to adenylate the C-terminus of ubiquitin, forming the high-energy thioester intermediate necessary for the cascade.

• Incubation & Quenching: Incubate at 30°C for 60 minutes. Quench the reaction by adding 4X Laemmli sample buffer containing β -mercaptoethanol and boiling at 95°C for 5 minutes.

• Detection: Resolve via SDS-PAGE and perform a Western blot using an anti-H2AK119ub specific antibody.

• Self-Validation Controls:

  • Negative Control 1 (-ATP): Validates that the observed high-molecular-weight bands are the result of enzymatic isopeptide bond formation, not non-specific aggregation.

  • Negative Control 2 (K119R Mutant Peptide): Substituting Lysine 119 with Arginine prevents ubiquitination, proving the site-specificity of the PRC1 complex.

Fig 2: Step-by-step workflow for the in vitro ubiquitination of the H2A-(107-122) peptide.

Protocol 2: ChIP-qPCR for K118ac/K119ub Dynamics During DSB

Objective: Track the in vivo epigenetic switch from K118ac to K119ub following DNA damage.

• Damage Induction: Treat U2OS cells with the radiomimetic drug phleomycin (50 µg/mL) for 1 hour to induce widespread DSBs.

• Crosslinking: Add 1% formaldehyde directly to the culture media for 10 minutes at room temperature. Causality: Crosslinking covalently freezes transient protein-DNA interactions (like the rapid recruitment of RSF1 and HDAC1) before they dissociate during lysis.

• Chromatin Shearing: Sonicate the lysate to yield chromatin fragments of 200–500 base pairs. Causality: This specific size range is crucial to achieve the spatial resolution required to differentiate the immediate vicinity of the DSB from undamaged flanking regions.

• Immunoprecipitation: Incubate sheared chromatin overnight with validated antibodies against H2AK118ac and H2AK119ub.

• Self-Validation Controls: Include an IgG isotype control to establish the background noise threshold. Use qPCR primers targeting the promoter of a constitutively active gene (e.g., GAPDH) as a positive control for H2AK118ac enrichment and negative control for H2AK119ub.

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]
• 3. The chromatin remodeler RSF1 controls centromeric histone modifications to coordinate chromosome segregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]
• 5. pnas.org [pnas.org]
• 6. academic.oup.com [academic.oup.com]

Structural Analysis and Biophysical Characterization of the Histone-H2A-(107-122)-Ac-OH Peptide Fragment

Executive Summary

Histone H2A is structurally unique among the core histones due to its extended, flexible C-terminal tail that protrudes from the nucleosome core particle . The synthetic peptide fragment Histone-H2A-(107-122)-Ac-OH represents the critical functional domain of this tail . Comprising 16 amino acids, this region intercalates between the DNA strands at the nucleosome entry/exit site and plays a pivotal role in regulating chromatin dynamics, nucleosome stability, and the binding affinity of linker histone H1 [[1]]([Link]). This whitepaper provides an in-depth technical framework for the structural and thermodynamic analysis of this specific peptide fragment, designed for researchers and drug development professionals targeting epigenetic mechanisms.

Structural Significance of the H2A C-Terminal Tail

The H2A (107-122) region acts as a structural linchpin within the chromatin architecture.

• Nucleosome Stability: Molecular dynamics (MD) simulations reveal that the H2A C-terminus adopts distinct cis and trans conformations, regulating the inward breathing of nucleosomal DNA . Truncation of this highly charged tail destabilizes the dimer-tetramer association within the histone octamer, altering the electrostatic environment .

• Linker Histone H1 Interaction: The H2A C-terminal tail directly influences the binding affinity of linker histone H1. Structural insights indicate that the globular domain of H1 bridges the nucleosome core asymmetrically, interacting directly with the disordered C-terminal tail of H2A to facilitate higher-order chromatin compaction [[2]]([Link]).

• Chromatin Remodeling: The tail serves as a regulatory switch for ATP-dependent chromatin remodeling complexes (e.g., ISWI, Swi2) by modulating their access to the nucleosomal DNA .

Caption: Functional interaction network of the Histone H2A C-terminal tail in chromatin regulation.

Physicochemical Properties & Quantitative Data

To successfully design structural assays, researchers must account for the peptide's inherent physicochemical properties. The sequence features a hydrophobic core (Leu-Leu-Pro) flanked by charged residues (Lys-Lys-Thr-Glu), dictating its solubility profile .

Property	Value	Source / Method
Sequence	Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH	Synthetic Acetylated Peptide
Molecular Weight	1762.1 Da	Computed by PubChem 2.1
Molecular Formula	C₈₁H₁₄₀N₂₀O₂₃	Elemental Analysis
Polar Surface Area	681 Ų	Computed by Cactvs 3.4.6.11 [[3]]([Link])
Solubility (DMSO)	≥ 176.2 mg/mL	Experimental Observation
Solubility (H₂O)	≥ 23.3 mg/mL	Experimental Observation

Methodological Workflows & Causality

Why employ a multi-modal structural approach? The H2A (107-122) tail is intrinsically disordered when not bound to DNA or H1 . Traditional X-ray crystallography often fails to resolve this region due to high B-factors (flexibility). Therefore, we employ a combination of Molecular Dynamics (MD) to capture transient conformational states and Isothermal Titration Calorimetry (ITC) to validate these states thermodynamically without the need for sterically hindering fluorophores .

Caption: Multidisciplinary workflow for the structural and thermodynamic analysis of H2A (107-122).

Self-Validating Experimental Protocols

Protocol 1: Peptide Solubilization and Preparation

Causality: Direct dissolution of this peptide in aqueous buffers can lead to micro-aggregation due to its hydrophobic core. We use DMSO as a primary solvent to disrupt intermolecular hydrogen bonds before aqueous dilution, ensuring a monodisperse solution for structural assays .

• Initial Solubilization: Weigh out 1 mg of lyophilized Histone-H2A-(107-122)-Ac-OH powder. Add 5.67 μL of anhydrous DMSO to achieve a stock concentration of ~176.2 mg/mL (100 mM).

• Homogenization: Warm the microcentrifuge tube to 37°C for 5 minutes. Transfer to an ultrasonic bath and sonicate for 3 cycles of 10 seconds each to ensure complete dissolution .

• Aqueous Dilution: Slowly titrate the DMSO stock into the target experimental buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4) while vortexing.

• Self-Validation Step: Measure the absorbance at 214 nm (peptide backbone) and perform Dynamic Light Scattering (DLS) to confirm the absence of colloidal aggregates prior to downstream use.

• Storage: Aliquot and store at -20°C. Critical Note: Long-term storage in diluted aqueous solutions is highly discouraged due to rapid degradation and surface adsorption .

Protocol 2: Thermodynamic Profiling via ITC

Causality: To determine if the H2A (107-122) fragment directly binds to the globular domain of H1, ITC is utilized because it measures the heat of binding (ΔH) in solution natively.

• Sample Dialysis: Dialyze both the H2A (107-122) peptide and the recombinant H1 globular domain against the exact same buffer (20 mM Phosphate, 150 mM NaCl, pH 7.0) overnight. This prevents heat of mixing artifacts caused by buffer mismatches.

• Cell and Syringe Loading: Load 300 μL of 20 μM H1 into the sample cell. Load 40 μL of 200 μM H2A (107-122) peptide into the titration syringe.

• Titration Parameters: Set the instrument to perform 20 injections of 2 μL each, with a 150-second spacing between injections and a stirring speed of 750 rpm.

• Self-Validation (Blank Subtraction): Perform a mandatory control experiment titrating the H2A peptide into the buffer alone. Subtract this heat of dilution from the raw experimental data before fitting to a one-site binding model to extract the dissociation constant ( KD​ ), Enthalpy ( ΔH ), and Entropy ( −TΔS ) .

References

• Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding. PLoS Genetics. URL:[Link]

• Role of Histone Tails in Structural Stability of the Nucleosome. PLOS Computational Biology. URL:[Link]

• Structural insights into the histone H1-nucleosome complex. Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

• The Role of Histone Tails in the Nucleosome: A Computational Study. Biophysical Journal. URL:[Link]

• Histone-H2A-(107-122)-Ac-OH Product Information. BPS Bioscience. URL:[Link]

• PubChem CID 71464410: Histone-H2A-(107-122)-Ac-OH. National Center for Biotechnology Information. URL:[Link]

Sources

• 1. Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Histone-H2A-(107-122)-Ac-OH | C81H140N20O23 | CID 71464410 - PubChem [pubchem.ncbi.nlm.nih.gov]

Decoding the Chromatin Interactome: Identifying Protein-Protein Interactions with Histone-H2A-(107-122)-Ac-OH

Executive Summary & Mechanistic Grounding

In the pursuit of mapping the epigenetic interactome, isolating transient, low-affinity protein-protein interactions (PPIs) within the nucleosome remains a significant biochemical challenge. The C-terminal tail of Histone H2A is a critical signaling hub that extends outward from the nucleosome core particle, making it highly accessible to chromatin remodelers, histone chaperones, and epigenetic modifying enzymes.

To study this domain without the confounding structural variables of the entire histone octamer, we employ the synthetic peptide Histone-H2A-(107-122)-Ac-OH (Sequence: Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH; MW: 1762.1 Da)[1].

The Causality Behind the Peptide Design

As an application scientist, I emphasize that experimental success begins with molecular design. We utilize this specific peptide formulation for three mechanistic reasons:

• Electrostatic Mimicry: The N-terminal acetylation (Ac) and C-terminal free acid (OH) neutralize artificial terminal charges. This mimics the peptide's native electrostatic state as if it were still part of the continuous H2A polypeptide chain, drastically reducing non-specific background binding[1].

• The K118/K119 Ubiquitination Switch: This 16-amino acid sequence houses the tandem lysines (K118/K119), which are the primary sites for monoubiquitination (H2AK119ub1) by the Polycomb Repressive Complex 1 (PRC1) E3 ligases, RING1B and BMI1[2].

• Reader and Eraser Docking: The ubiquitinated state of this tail recruits epigenetic readers like RSF1 (Remodeling and Spacing Factor 1) to mediate gene silencing[3], while the PR-DUB complex (BAP1/ASXL1) docks here to cleave the ubiquitin moiety[4].

Caption: Epigenetic signaling pathway of the H2A C-terminal tail (107-122) via K119 ubiquitination.

Quantitative Data Presentation

Before initiating experimental workflows, it is crucial to establish the baseline kinetic expectations for the H2A-(107-122) interactome. Below is a synthesized data table of known high-confidence interactors, their binding domains, and expected affinities.

Interacting Protein / Complex	Interaction Domain / Motif	Binding Affinity (Kd)	Functional Consequence	Validation Method
PRC1 (RING1B/BMI1)	Nucleosome Acidic Patch & Tail	~0.5 - 2.0 µM	Catalyzes H2AK119ub1	SPR / Pull-down
PR-DUB (BAP1/ASXL1)	ULD Domain (BAP1)	~1.2 µM	Cleaves H2AK119ub1	BLI / LC-MS/MS
RSF1	UAB Domain	~3.5 µM (to H2Aub)	Transcriptional Silencing	Pull-down / ChIP
FACT Complex (Spt16)	C-terminal Domain	~5.0 µM	Chromatin Remodeling	SPR / Co-IP

Self-Validating Experimental Protocols

Trustworthiness in biochemical assays requires built-in self-validation. A single peptide pull-down is highly prone to false positives due to the basic nature of the lysine residues interacting with acidic cellular proteins. The following protocols are designed as closed, self-validating systems utilizing orthogonal controls.

Protocol 1: Affinity-Based Peptide Pull-Down & LC-MS/MS

This workflow isolates native protein complexes from nuclear extracts that bind to the H2A C-terminal tail.

Self-Validation Control: You must run a parallel pull-down using a mutant peptide (e.g., K119A) to distinguish true epigenetic readers from non-specific backbone interactors.

Step-by-Step Methodology:

• Peptide Immobilization:

  • Synthesize N-terminally biotinylated Histone-H2A-(107-122)-Ac-OH.

  • Incubate 50 µg of the peptide with 100 µL of Streptavidin-coupled magnetic beads in Binding Buffer (20 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.1% NP-40) for 2 hours at 4°C.

• Lysate Preparation (The Causality of Inhibitors):

  • Extract nuclear proteins from target cells (e.g., HEK293T).

  • Critical Step: Supplement the lysis buffer with a broad-spectrum deubiquitinase (DUB) inhibitor (e.g., PR-619) and protease inhibitors. This prevents the degradation of endogenous ubiquitin marks on interacting complexes, preserving the native physiological state of the interactome[5].

• Pre-clearing: Incubate the nuclear extract with empty Streptavidin beads for 1 hour to remove background binders.

• Affinity Incubation: Add the pre-cleared lysate to the peptide-conjugated beads. Incubate overnight at 4°C with gentle end-over-end rotation.

• Stringent Washing: Wash the beads three times with a stepwise salt gradient (150 mM, 250 mM, and 300 mM NaCl). Causality: The gradient strips away transient, low-affinity background proteins while retaining core complex members like BAP1 or RING1B.

• Elution & Validation: Elute the bound complexes by boiling in 2x Laemmli sample buffer. Perform a Western Blot probing for known interactors (e.g., BAP1) as a positive control before submitting the remaining eluate for global LC-MS/MS quantification.

Caption: Step-by-step experimental workflow for identifying H2A-(107-122) protein interactions.

Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Profiling

To validate the LC-MS/MS hits, SPR is used to determine the exact binding kinetics (Kd, Kon, Koff) between the H2A peptide and purified recombinant proteins.

Step-by-Step Methodology:

• Sensor Chip Preparation: Immobilize biotinylated Histone-H2A-(107-122)-Ac-OH onto a Streptavidin (SA) sensor chip until a baseline response of ~200 RU (Resonance Units) is achieved.

• Analyte Preparation: Purify the recombinant target protein (e.g., the ULD domain of BAP1) and prepare a serial dilution series (0.1 µM to 10 µM) in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20).

• Association Phase: Inject the analyte over the sensor chip at a flow rate of 30 µL/min for 120 seconds. Causality: A higher flow rate minimizes mass transport limitations, ensuring the observed kinetics reflect true binding events.

• Dissociation Phase: Switch to running buffer and monitor the dissociation for 300 seconds.

• Regeneration: Inject a short pulse of 10 mM Glycine-HCl (pH 2.5) to strip the analyte and regenerate the peptide surface for the next cycle.

• Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the Kd value.

Therapeutic Implications in Drug Development

Understanding the protein-protein interactions at the H2A-(107-122) locus is not merely an academic exercise; it is a frontier in oncology drug development. The PRC1 complex and the PR-DUB (BAP1) complex are frequently dysregulated or mutated in human cancers (e.g., mesotheliomas and uveal melanomas)[4]. By utilizing Histone-H2A-(107-122)-Ac-OH in high-throughput screening (HTS) assays, drug development professionals can identify small molecule inhibitors that disrupt the binding of oncogenic readers to the H2A tail, effectively reversing aberrant epigenetic silencing.

References

• Histone-H2A-(107-122)-Ac-OH Product Specifications. BPS Bioscience. [Link]

• Histone ubiquitination in the DNA damage response. DNA Repair. [Link]

• Structural basis of histone H2A lysine 119 deubiquitination by Polycomb repressive deubiquitinase BAP1/ASXL1. PubMed Central. [Link]

• Role of remodeling and spacing factor 1 in histone H2A ubiquitination-mediated gene silencing. PNAS. [Link]

• Moving Mountains—The BRCA1 Promotion of DNA Resection. Frontiers in Molecular Biosciences. [Link]

Sources

• 1. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]
• 2. researchmgt.monash.edu [researchmgt.monash.edu]
• 3. pnas.org [pnas.org]
• 4. Structural basis of histone H2A lysine 119 deubiquitination by Polycomb repressive deubiquitinase BAP1/ASXL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Moving Mountains—The BRCA1 Promotion of DNA Resection [frontiersin.org]

Biophysical Properties and Mechanistic Role of the Histone H2A (107-122) C-Terminal Tail

As a Senior Application Scientist navigating the complexities of chromatin biology, it is critical to look beyond the well-characterized N-terminal histone tails. While N-terminal modifications are the traditional focus of epigenetic drug development, Histone H2A possesses a unique, structurally critical C-terminal extension[1].

The Histone-H2A-(107-122)-Ac-OH peptide represents the core functional domain of this C-terminal tail. This in-depth technical guide synthesizes the biophysical properties, structural topology, and experimental workflows necessary to leverage this peptide in advanced chromatin research and drug discovery.

Physicochemical Profile & Structural Topology

Unlike other core histones, H2A features a C-terminal tail that protrudes from the nucleosome core particle[1]. The specific sequence from residues 107 to 122 (Ac-GVLPNIQAVLLPKKTE-OH) is highly conserved and acts as a physical and electrostatic latch[2].

From a biophysical standpoint, the peptide contains a hydrophobic core (Val-Leu-Leu-Pro) flanked by basic residues (Lys-Lys), giving it distinct solubility and interaction dynamics. Because of this hydrophobicity, the peptide is highly soluble in DMSO but prone to aggregation in diluted aqueous solutions if not handled correctly[2].

Quantitative Biophysical Data

Property / Parameter	Value / Description	Source
Sequence	Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH	[2]
Molecular Weight	1762.1 Da	[2]
Molecular Formula	C81H140N20O23	[3]
Solubility (DMSO)	≥176.2 mg/mL (Requires warming to 37°C and sonication)	[2]
Solubility (H2O)	≥23.3 mg/mL (Not stable in diluted solutions)	[2]
Nucleosome Sliding Rate	2.4-fold increase upon C-terminal truncation	[4]
H1 Binding Affinity	Drastically reduced upon deletion of residues 114-122	[1]

Mechanistic Role in Chromatin Dynamics

The H2A (107-122) domain is not merely a structural appendage; it is an active regulatory module. Its function can be distilled into three mechanistic pillars:

• Nucleosome Stabilization & DNA Breathing: Residues 115–122 physically pass between the strands of DNA wrapped around the nucleosome at the entry/exit site[1]. Molecular dynamics simulations reveal that truncation of this tail alters the H2A α3-domain, destabilizing the nucleosome core and increasing spontaneous DNA unwrapping (breathing)[4].

• Linker Histone H1 Recruitment: The C-terminal tail of H2A acts as a direct recognition module for linker histone H1[1]. The globular domain of H1 bridges the nucleosome core and the linker DNA asymmetrically, relying on the H2A C-terminal tail to lock the higher-order chromatin structure into place[5].

• Chromatin Remodeling Dependency: ISWI-type chromatin remodelers require the H2A C-terminus for efficient nucleosome translocation. Without this tail, the sliding kinetics are severely impaired, highlighting its role as an enzymatic anchor[1].

Caption: Structural topology and regulatory interactions of the H2A C-terminal tail.

Experimental Workflows: Self-Validating Protocols

To rigorously study the biophysical impact of the H2A (107-122) tail, researchers must employ self-validating experimental designs. Below are two field-proven protocols engineered to ensure causality and data integrity.

Protocol 1: Nucleosome Reconstitution and Thermal Shift Assay (TSA)

Objective: Quantify the thermodynamic stability imparted by the H2A C-terminal tail.

Causality & Design Rationale: Highly basic histones will instantly precipitate if mixed directly with negatively charged DNA. We use a gradient dialysis method starting at 2M NaCl to shield electrostatic repulsion, slowly lowering the salt to allow the thermodynamically stable nucleosome to assemble.

• Peptide Preparation: Solubilize the Histone-H2A-(107-122)-Ac-OH peptide in pure DMSO to a stock concentration of 100 mg/mL. Why? The hydrophobic Val-Leu-Leu-Pro core causes rapid aggregation in aqueous buffers. DMSO ensures complete monomerization[2].

• Octamer Refolding: Combine recombinant H2B, H3, H4, and the H2A peptide in unfolding buffer (7M Guanidine HCl). Dialyze overnight against refolding buffer (2M NaCl, 10 mM Tris-HCl, 1 mM EDTA, pH 7.5).

• Self-Validation Check 1 (SEC): Purify the octamer using Size Exclusion Chromatography (Superdex 200). A single peak at ~100 kDa confirms stoichiometric 1:1:1:1 assembly. If the H2A peptide failed to integrate, the octamer will not form.

• Gradient Dialysis Reconstitution: Mix the purified octamer with a 147-bp Widom 601 positioning DNA sequence at a 1:1 molar ratio in 2M NaCl. Dialyze continuously down to 10 mM NaCl over 18 hours.

• Self-Validation Check 2 (Native PAGE): Run the dialysate on a 5% Native PAGE gel. The absence of a "free DNA" band validates 100% reconstitution efficiency.

• Thermal Shift Assay: Incubate the reconstituted nucleosomes at 45°C for varying time points (0 to 120 minutes). Run on Native PAGE to observe nucleosome repositioning (sliding). Expected Result: Nucleosomes lacking the full C-terminal tail will show a 2.4-fold faster sliding rate compared to wild-type[4].

Caption: Self-validating workflow for nucleosome reconstitution and thermal shift assay.

Protocol 2: Protein-Protein Interaction (PPI) Assay for H1 Binding

Objective: Validate the H2A (107-122) tail as the primary recruitment module for Linker Histone H1.

Causality & Design Rationale: To prove that H1 binds specifically to the H2A C-terminus and not just non-specifically to the nucleosomal DNA, we must use a competitive or comparative binding assay.

• Substrate Preparation: Immobilize reconstituted mononucleosomes (from Protocol 1) onto an SPR (Surface Plasmon Resonance) sensor chip via a biotinylated DNA linker.

• Negative Control (Self-Validation): Prepare a parallel flow cell with nucleosomes reconstituted using the H2A.Z variant. The C-terminal tail of H2A.Z naturally disfavors H1 binding, providing a biologically relevant baseline for non-specific interaction[5].

• Analyte Injection: Inject purified recombinant Histone H1 over the sensor chip at increasing concentrations (10 nM to 500 nM).

• Kinetic Analysis: Measure the association ( Ka​ ) and dissociation ( Kd​ ) rates. Nucleosomes containing the intact H2A (107-122) tail will exhibit a high-affinity binding curve, whereas truncation or H2A.Z substitution will abolish the specific interaction[1][5].

Conclusion

The Histone-H2A-(107-122)-Ac-OH peptide is a critical tool for interrogating the structural integrity of the nucleosome and the higher-order folding of chromatin. By acting as a physical latch for DNA breathing and a docking site for Histone H1 and ISWI remodelers, it represents an underexplored frontier in epigenetic drug discovery. Strict adherence to biophysical handling—specifically regarding its hydrophobicity and step-wise reconstitution—is paramount for generating reproducible, high-fidelity data.

References

• BPS Bioscience. Histone-H2A-(107-122)-Ac-OH Product Data Sheet. URL:[Link]

• Biswas, M., et al. (2011). Role of Histone Tails in Structural Stability of the Nucleosome. PLOS Computational Biology. URL:[Link]

• Ghoneim, M., et al. (2021). Histone tail conformations: A fuzzy affair with DNA. Trends in Biochemical Sciences (via PMC). URL:[Link]

• Vogler, C., et al. (2010). Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding. PLOS Genetics. URL:[Link]

• Zhou, B. R., et al. (2013). Structural insights into the histone H1-nucleosome complex. Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

Sources

• 1. Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding | PLOS Genetics [journals.plos.org]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Role of Histone Tails in Structural Stability of the Nucleosome | PLOS Computational Biology [journals.plos.org]
• 5. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: In Vitro Solid-Phase Synthesis Protocol for Histone-H2A-(107-122)-Ac-OH

Introduction & Biological Significance

Histone H2A is one of the five primary core histone proteins responsible for packaging eukaryotic DNA into nucleosomes, the fundamental repeating units of chromatin [1, 5]. Beyond its structural role, the C-terminal tail of H2A (encompassing residues 107–122) is heavily implicated in epigenetic modulation, gene regulation, and DNA damage response mechanisms.

The synthetic peptide Histone-H2A-(107-122)-Ac-OH (Sequence: Ac-GVLPNIQAVLLPKKTE-OH) serves as a critical biochemical tool for in vitro epigenetic research. Studies have demonstrated that the nuclear import of H2A is highly regulated, relying on transport complexes such as karyopherins/importins and the nucleosome assembly protein 1 (NAP1) chaperone [2, 3]. Furthermore, specific peptide fragments of H2A have been shown to function as nuclear localization signals and mediate DNA binding, making them highly relevant for peptide-mediated gene transfer applications [6].

Nuclear import pathway of Histone H2A mediated by importins and NAP1 for chromatin assembly.

Physicochemical Profile

Understanding the target peptide's physicochemical properties is essential for anticipating synthesis challenges, such as steric hindrance and solubility during purification [4].

Property	Specification
Target Sequence	Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH
Chain Length	16 Amino Acids
Molecular Weight	1762.1 g/mol
Chemical Formula	C₈₁H₁₄₀N₂₀O₂₃
Net Charge (pH 7.0)	Neutral (0)
Solubility Profile	Soluble in DMSO and H₂O (requires sonication); Insoluble in EtOH

Strategic Synthesis Design (Causality & Rationale)

To ensure a self-validating and high-yield synthesis, this protocol employs Fmoc-based Solid-Phase Peptide Synthesis (SPPS) with the following strategic choices:

• Resin Selection (Wang Resin): The target peptide requires a C-terminal free acid (-OH). Pre-loaded Fmoc-Glu(OtBu)-Wang resin is utilized to yield the required C-terminal carboxylic acid upon cleavage while preventing the racemization risks associated with manual esterification of the first amino acid.

• Coupling Chemistry (DIC / Oxyma Pure): We replace traditional HBTU/HOBt with N,N'-Diisopropylcarbodiimide (DIC) and ethyl cyanohydroxyiminoacetate (Oxyma Pure). Oxyma provides superior coupling efficiency for sterically hindered residues and eliminates the explosive hazards associated with HOBt.

• Steric Hindrance Management: The sequence contains several β -branched amino acids (Val², Ile⁶, Val⁹, Thr¹⁵). These bulky side chains sterically hinder the α -amino group. Double coupling is strictly required at these positions, as well as when coupling onto the secondary amines of Pro⁴ and Pro¹².

• Aggregation Disruption: The natural presence of Proline residues at positions 4 and 12 acts as built-in β -sheet breakers. Therefore, specialized pseudoproline dipeptides are not required for this 16-mer synthesis.

Materials and Reagents

Reagent Category	Specific Chemicals & Equivalents
Solid Support	Pre-loaded Fmoc-Glu(OtBu)-Wang Resin (Loading: ~0.6 mmol/g)
Fmoc-Amino Acids	Fmoc-Thr(tBu)-OH, Fmoc-Lys(Boc)-OH, Fmoc-Pro-OH, Fmoc-Leu-OH, Fmoc-Val-OH, Fmoc-Ala-OH, Fmoc-Gln(Trt)-OH, Fmoc-Ile-OH, Fmoc-Asn(Trt)-OH, Fmoc-Gly-OH (4.0 eq each)
Coupling Reagents	DIC (4.0 eq), Oxyma Pure (4.0 eq)
Deprotection	20% Piperidine in Dimethylformamide (DMF) (v/v)
Acetylation	Acetic Anhydride (Ac₂O) (10.0 eq), N,N-Diisopropylethylamine (DIEA) (20.0 eq)
Cleavage Cocktail	Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5)

Step-by-Step Experimental Protocol

Step-by-step workflow for the Fmoc solid-phase synthesis of Histone-H2A-(107-122)-Ac-OH.

Resin Swelling

• Weigh 0.1 mmol of Fmoc-Glu(OtBu)-Wang resin into a fritted SPPS reaction vessel.

• Add 5 mL of Dichloromethane (DCM) and agitate for 15 minutes to swell the polymer matrix, maximizing pore accessibility.

• Drain the DCM and wash the resin with DMF (3 × 5 mL).

Fmoc Deprotection

• Add 5 mL of 20% Piperidine in DMF to the resin.

• Agitate for 5 minutes, then drain.

• Add a fresh 5 mL of 20% Piperidine in DMF and agitate for an additional 10 minutes.

• Drain and wash the resin thoroughly with DMF (5 × 5 mL) to remove all traces of piperidine (critical to prevent premature cleavage of the next incoming amino acid).

Iterative Amino Acid Coupling

Perform the following steps for each subsequent amino acid from C-terminus to N-terminus (Thr¹⁵ through Gly¹):

• Dissolve 0.4 mmol (4.0 eq) of the Fmoc-Amino Acid and 0.4 mmol (4.0 eq) of Oxyma Pure in 3 mL of DMF.

• Add 0.4 mmol (4.0 eq) of DIC to the solution. Stir for 2 minutes for pre-activation.

• Add the activated mixture to the resin and agitate for 60 minutes at room temperature.

• Drain the reaction vessel and wash with DMF (3 × 5 mL).

• Kaiser Test: Perform a Kaiser test to verify the absence of free primary amines. If positive, repeat the coupling step.

• Double Coupling Mandate: For residues Thr¹⁵, Leu¹¹, Val⁹, Ile⁶, Leu³, and Val² , perform an automatic second coupling using fresh reagents for 45 minutes to overcome steric hindrance.

N-Terminal Acetylation

• Following the successful coupling and subsequent Fmoc-deprotection of the final N-terminal residue (Gly¹), wash the resin with DMF.

• Prepare an acetylation capping solution: 10 eq Acetic Anhydride (Ac₂O) and 20 eq DIEA in 5 mL DMF.

• Add to the resin and agitate for 30 minutes at room temperature.

• Drain and wash extensively with DMF (3 × 5 mL), followed by DCM (5 × 5 mL). Dry the resin under a vacuum for 2 hours.

Global Cleavage and Side-Chain Deprotection

Rationale: TIS acts as a carbocation scavenger, preventing the re-alkylation of the peptide backbone by the highly reactive t-butyl and trityl protecting groups released during cleavage.

• Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, and 2.5% Ultrapure H₂O.

• Add 5 mL of the cocktail to the dried resin.

• Agitate gently for 2 hours at room temperature.

• Collect the cleavage flow-through into a clean 50 mL centrifuge tube. Wash the resin with an additional 2 mL of TFA and combine the filtrates.

Precipitation and Purification

• Concentrate the TFA filtrate under a gentle stream of nitrogen to approximately 2 mL.

• Add 20 mL of ice-cold diethyl ether to precipitate the crude peptide.

• Centrifuge at 4,000 rpm for 5 minutes at 4°C. Decant the ether supernatant.

• Wash the peptide pellet twice more with ice-cold ether and air-dry.

• Dissolve the crude peptide in a minimum volume of 10% Acetonitrile (ACN) in H₂O.

• Purify via Preparative RP-HPLC using a C18 column, applying a linear gradient of ACN (with 0.1% TFA) in H₂O (with 0.1% TFA).

Analytical Characterization

Fractions containing the target peak must be pooled and lyophilized. Verify the final product using:

• Analytical HPLC: To confirm purity ≥ 95%.

• Electrospray Ionization Mass Spectrometry (ESI-MS): To confirm the expected mass of 1762.1 Da[4].

References

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Product Specification." Available at: [Link]

• PubChem. "Histone-H2A-(107-122)-Ac-OH | CID 71464410." National Center for Biotechnology Information. Available at: [Link]

• UniProtKB. "Histone H2A type 1 - Homo sapiens (Human)." Available at: [Link]

• Balicki D, Putnam CD, Scaria PV, Beutler E. "Structure and function correlation in histone H2A peptide-mediated gene transfer." Proc Natl Acad Sci U S A. 2002;99(11):7467-7471. Available at: [Link]

Generating a High-Affinity Polyclonal Antibody Against Acetylated Histone H2A (107-122)

Application Notes & Protocols for Researchers and Drug Development Professionals

Introduction: The Significance of Site-Specific Histone Acetylation

Histone post-translational modifications (PTMs) represent a critical layer of epigenetic regulation, influencing chromatin structure and gene expression.[1][2][3] Acetylation of specific lysine residues on histone tails is a dynamic and pivotal mark, often associated with transcriptionally active chromatin.[1][4] The generation of highly specific antibodies that can discern these modifications at precise locations is paramount for elucidating their roles in health and disease. This guide provides a comprehensive, field-proven framework for the generation and validation of a polyclonal antibody targeting the acetylated Histone H2A at the (107-122) region. The sequence of this peptide is Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH.[5][6][7][8] Histone H2A is a core component of the nucleosome and plays a vital role in DNA packaging and gene regulation.[5][9]

This document is structured to provide not just a set of instructions, but a strategic guide, explaining the rationale behind each critical step. By understanding the "why," researchers can better troubleshoot and adapt these protocols to their specific needs, ensuring the development of a robust and reliable immunological tool.

I. Antigen Design and Synthesis: The Foundation of Specificity

The success of generating a modification-specific antibody is fundamentally dependent on the design of the immunogenic peptide. The goal is to present the acetylated epitope in a manner that elicits a strong and specific immune response, while minimizing cross-reactivity to the unmodified peptide or other histone modifications.

Peptide Sequence Selection and Modification

The target peptide, Histone H2A (107-122), has the sequence Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH.[5][6][7][8] The N-terminal acetylation in this specific peptide sequence is a key feature for recognition.[10]

Causality Behind the Design:

• N-terminal Acetylation: The acetyl group at the N-terminus is the primary epitope. Its inclusion is non-negotiable for generating an antibody that specifically recognizes the acetylated form of the histone tail.[1][11]

• Terminal Cysteine Addition: To facilitate conjugation to a carrier protein, a cysteine residue is typically added to either the N- or C-terminus of the synthetic peptide.[12] For internal peptide sequences like this, adding a cysteine to the C-terminus is a common and effective strategy. This provides a free thiol group for stable covalent linkage to the carrier protein without obstructing the N-terminal acetylated epitope.[12]

Peptide Synthesis and Purification

The acetylated peptide should be synthesized using solid-phase peptide synthesis (SPPS) with a purity of >95% to ensure that the immune response is directed against the target and not contaminants.[13]

Protocol 1: Peptide Synthesis and Quality Control

• Synthesis: Utilize Fmoc-based solid-phase peptide synthesis. The acetyl group is added to the N-terminal glycine residue on-resin.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove protecting groups using a standard trifluoroacetic acid (TFA) cocktail.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Quality Control: Verify the peptide's identity and purity using mass spectrometry (MS) and analytical RP-HPLC. The expected molecular weight for Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH is approximately 1762.1 Da.[5][6]

II. Immunogen Preparation: Enhancing Immunogenicity

Peptides alone are often poor immunogens due to their small size.[14] To elicit a robust immune response, the synthesized peptide must be conjugated to a larger carrier protein.

Choice of Carrier Protein and Conjugation Chemistry

Keyhole Limpet Hemocyanin (KLH) is the preferred carrier protein for immunization due to its large size and high immunogenicity in mammals.[15][16] Bovine Serum Albumin (BSA) can also be used, but since it is a common blocking agent in immunoassays, using a different carrier for immunization helps to avoid false positives in downstream applications.[15]

The m-Maleimidobenzoyl-N-hydroxysuccinimide ester (MBS) crosslinker is a reliable choice for conjugating the cysteine-containing peptide to the carrier protein.[17]

Diagram 1: Immunogen Preparation Workflow

Caption: Workflow for conjugating the acetylated peptide to the carrier protein KLH.

Protocol 2: Peptide-Carrier Protein Conjugation

• Activate Carrier Protein: Dissolve KLH in phosphate buffer. Add MBS dissolved in dimethylformamide (DMF) and stir for 30 minutes at room temperature.[17]

• Purify Activated Carrier: Remove excess MBS by passing the solution through a desalting column.

• Conjugation: Dissolve the cysteine-terminated acetylated peptide in DMF and add it to the activated KLH solution. Adjust the pH to 7.0-7.2 and stir for 3 hours at room temperature.[16]

• Dialysis: Dialyze the conjugate against PBS to remove uncoupled peptide and other small molecules.[12]

• Quantification: Determine the protein concentration of the final immunogen.

III. Immunization and Antiserum Production: Eliciting a Polyclonal Response

The immunization strategy is designed to maximize the antibody titer and affinity. Rabbits are a common choice for polyclonal antibody production due to their robust immune response and the larger volume of serum that can be obtained.[18][19]

Immunization Schedule and Adjuvant Use

A typical immunization protocol spans 70 to 90 days, involving a primary immunization followed by several booster injections.[18] Adjuvants are critical for enhancing the immune response.[20] Freund's Complete Adjuvant (CFA), containing inactivated mycobacteria, is used for the primary immunization to stimulate a strong inflammatory response.[19][20] Subsequent booster injections use Freund's Incomplete Adjuvant (IFA) to maintain the immune response with less severe inflammation.[20]

Table 1: Rabbit Immunization Schedule

Day	Procedure	Antigen Dose	Adjuvant	Route of Administration
0	Pre-immune Bleed	N/A	N/A	N/A
1	Primary Immunization	0.5 mg	CFA	Subcutaneous (multiple sites)
14	1st Booster	0.25 mg	IFA	Subcutaneous
28	2nd Booster	0.25 mg	IFA	Subcutaneous
35	Test Bleed	N/A	N/A	N/A
42	3rd Booster	0.25 mg	IFA	Subcutaneous
56	Production Bleed	N/A	N/A	N/A
70	Final Bleed (Exsanguination)	N/A	N/A	N/A

This is a general guideline and can be adjusted based on the immune response.[18]

Protocol 3: Rabbit Immunization

• Pre-immune Serum Collection: Collect blood from the rabbit's ear artery before the first immunization to serve as a negative control.

• Primary Immunization: Emulsify the Ac-H2A-KLH immunogen with an equal volume of CFA. Inject subcutaneously at multiple sites on the back of the rabbit.[21]

• Booster Immunizations: Emulsify the immunogen with an equal volume of IFA and inject subcutaneously at 2-3 week intervals.

• Monitoring Antibody Titer: After the second or third booster, collect a small amount of blood (test bleed) and determine the antibody titer using ELISA.

• Production Bleeds: Once a high titer is achieved, larger volumes of blood can be collected.

IV. Antibody Purification and Validation: Ensuring Specificity and Functionality

The raw antiserum contains a heterogeneous mixture of antibodies. A multi-step purification and validation process is essential to isolate the desired high-specificity antibodies.

Affinity Purification: The Key to Specificity

A two-step affinity purification strategy is crucial for isolating antibodies that specifically recognize the acetylated peptide and not its unmodified counterpart.[22][23]

Diagram 2: Two-Step Affinity Purification

Caption: Sequential affinity chromatography for purifying acetyl-specific antibodies.

Protocol 4: Affinity Purification

• Prepare Affinity Columns: Covalently couple both the acetylated and the corresponding non-acetylated H2A (107-122) peptides to an agarose resin.

• Negative Selection: Pass the crude antiserum over the non-acetylated peptide column. Collect the flow-through, which contains antibodies that did not bind to the unmodified peptide. This step removes cross-reactive antibodies.[22]

• Positive Selection: Apply the flow-through from the previous step to the acetylated peptide column.

• Wash: Wash the column extensively with PBS to remove non-specifically bound proteins.

• Elution: Elute the bound antibodies using a low pH buffer (e.g., 0.1 M glycine, pH 2.5) and immediately neutralize the eluate with a high pH buffer (e.g., 1 M Tris, pH 8.5).

• Buffer Exchange: Dialyze the purified antibody into a suitable storage buffer (e.g., PBS with 50% glycerol) and store at -20°C.

Validation Assays: A Self-Validating System

Rigorous validation is non-negotiable to ensure the antibody's specificity and functionality in various applications.[24][25]

Protocol 5: Enzyme-Linked Immunosorbent Assay (ELISA)

• Coating: Coat separate wells of a 96-well plate with the acetylated peptide, the non-acetylated peptide, and an irrelevant peptide.

• Blocking: Block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS).

• Primary Antibody Incubation: Add serial dilutions of the purified antibody and pre-immune serum to the wells.

• Secondary Antibody Incubation: Add a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG).

• Detection: Add a chromogenic substrate (e.g., TMB) and measure the absorbance.

  • Expected Outcome: A strong signal in the wells coated with the acetylated peptide and minimal to no signal in the wells with the non-acetylated or irrelevant peptides.

Protocol 6: Western Blotting

• Sample Preparation: Prepare histone extracts from cells treated with and without a histone deacetylase (HDAC) inhibitor (e.g., Trichostatin A or Sodium Butyrate) to increase the levels of acetylated histones.

• Electrophoresis and Transfer: Separate the histone extracts by SDS-PAGE and transfer the proteins to a nitrocellulose or PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with the purified anti-acetyl-H2A (107-122) antibody.

• Detection: Use an HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

  • Expected Outcome: A band at the correct molecular weight for Histone H2A (~14 kDa) that is significantly more intense in the HDAC inhibitor-treated sample.

Protocol 7: Peptide Array / Dot Blot

For the most stringent specificity testing, a peptide array or dot blot is highly recommended.[24][25][26] This allows for the simultaneous screening of the antibody against a library of histone peptides with various modifications.

• Membrane Preparation: Spot the target acetylated peptide, the unmodified counterpart, and a panel of other modified and unmodified histone peptides onto a nitrocellulose membrane.[27]

• Antibody Incubation and Detection: Probe the membrane with the purified antibody followed by a secondary antibody and detection reagents.

  • Expected Outcome: The antibody should only react with the Histone-H2A-(107-122)-Ac-OH peptide. No cross-reactivity should be observed with other modifications (e.g., methylation, phosphorylation) or other acetylated lysine residues on different histone tails.[28]

V. Concluding Remarks

The generation of a high-quality, modification-specific polyclonal antibody is a meticulous process that demands careful planning and rigorous validation at every stage. By following the principles and protocols outlined in this guide, researchers can confidently develop a reliable tool for investigating the intricate role of Histone H2A acetylation in cellular processes and disease pathogenesis. The ultimate measure of success is an antibody that is not only high-titer but, more importantly, exquisitely specific for its intended target in the complex milieu of the cell.

References

• An Improved Protocol for Coupling Synthetic Peptides to Carrier Proteins for Antibody Production Using DMF to Solubilize Peptides. Protein and Peptide Letters. [Link]

• Custom Peptide conjugation to KLH BSA etc. Alpha Diagnostic International. [Link]

• Histone-H2A-(107-122)-Ac-OH. BPS Bioscience. [Link]

• Mapping of B-cell epitopes recognized by antibodies to histones in subsets of juvenile chronic arthritis. PubMed. [Link]

• Monoclonal antibodies against histone H5. Epitope mapping and binding to chromatin. The Journal of Biological Chemistry. [Link]

• Immunogenic and branched peptides. SB-PEPTIDE. [Link]

• Peptide Conjugation: KLH, BSA and OVA. MolecularCloud.org. [Link]

• Antibodies Specific to Acetylated Histones Document the Existence of Deposition. Semantic Scholar. [Link]

• Peptide Conjugation Service : KLH, BSA, OVA, CRM197 and Blue Carrier Proteins. LifeTein. [Link]

• Monoclonal antibodies against histone H5. Epitope mapping and binding to chromatin. PubMed. [Link]

• Preparation of Site-Specific Antibodies to Acetylated Histones. PubMed. [Link]

• Mapping of linear epitopes of human histone H1 recognized by rabbit anti-H1/H5 antisera and antibodies from autoimmune patients. PubMed. [Link]

• Epitope mapping of histone 5 (H5) with systemic lupus erythematosus, procainamide-induced lupus and hydralazine-induced lupus sera. PubMed. [Link]

• Acetylation Specific Antibody Discovery Service. Creative Biolabs. [Link]

• Florida State University Polyclonal Antibody Production Protocol - Rabbits. Florida State University. [Link]

• Antibodies-validation. Diagenode. [Link]

• SOP 001: POLYCLONAL ANTIBODY PRODUCTION IN RABBITS. UBC Animal Care Services. [Link]

• Production and Purification of Antibodies Against Histone Modifications. PubMed. [Link]

• Utilization of Peptide Macroarrays for Evaluating Specificity of Antibodies to Modified and Unmodified Core Histones. Taylor & Francis Online. [Link]

• Generation of acetyllysine antibodies and affinity enrichment of acetylated peptides. Nature Protocols. [Link]

• An interactive database for the assessment of histone antibody specificity. eLife. [Link]

• Application of histone modification-specific interaction domains as an alternative to antibodies. Genome Research. [Link]

• Should My Peptide Be Acetylated? LifeTein. [Link]

• Custom Peptide Synthesis and antibodies, Custom Peptide Prices, services. AAPPTec. [Link]

• Histone H2A. Wikipedia. [Link]

• Custom Peptide Synthesis. Aves Labs - Antibodies Incorporated. [Link]

• Generation of acetyllysine antibodies and affinity enrichment of acetylated peptides. PubMed. [Link]

• Generation of an antibody recognizing a set of acetylated proteins, including subunits of BAF complexes. Biochemical and Biophysical Research Communications. [Link]

• Histone-H2A-(107-122)-Ac-OH. BPS Bioscience. [Link]

• Histone antibodies. Diagenode. [Link]

• Acetyl-Histone H3 (Lys9) Antibody. Affinity Biosciences. [Link]

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• 14. research.fsu.edu [research.fsu.edu]
• 15. Peptide Conjugation: KLH, BSA and OVA | MolecularCloud [molecularcloud.org]
• 16. lifetein.com [lifetein.com]
• 17. An Improved Protocol for Coupling Synthetic Peptides to Carrier Proteins for Antibody Production Using DMF to Solubilize Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Custom Rabbit Polyclonal Antibody Production Protocols | Thermo Fisher Scientific - TW [thermofisher.com]
• 19. animalcare.ubc.ca [animalcare.ubc.ca]
• 20. research.weill.cornell.edu [research.weill.cornell.edu]
• 21. urmc.rochester.edu [urmc.rochester.edu]
• 22. creative-biolabs.com [creative-biolabs.com]
• 23. Generation of an antibody recognizing a set of acetylated proteins, including subunits of BAF complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Validation of Histone Modification Antibodies | Cell Signaling Technology [cellsignal.com]
• 25. Antibodies-validation | Diagenode [diagenode.com]
• 26. Hallmarks of Antibody Validation: Complementary Strategies | Cell Signaling Technology [cellsignal.com]
• 27. tandfonline.com [tandfonline.com]
• 28. An interactive database for the assessment of histone antibody specificity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Researcher's Guide to Mass Spectrometry Sample Preparation for Histone H2A C-Terminal Tail Acetylation

Introduction: Deciphering the Histone Code at the C-Terminus of H2A

Histones are the fundamental proteins responsible for packaging DNA into chromatin, and their post-translational modifications (PTMs) form a complex signaling network often referred to as the "histone code."[1] These modifications, including acetylation, methylation, phosphorylation, and ubiquitination, play critical roles in regulating gene expression, DNA repair, and chromosome condensation.[2][3][4] While much focus has been placed on the N-terminal tails of histones, the C-terminal regions also harbor important regulatory PTMs.

This application note provides a detailed guide for the sample preparation of a specific acetylated peptide from the C-terminal tail of histone H2A, Histone-H2A-(107-122)-Ac-OH, for mass spectrometry (MS) analysis. The sequence of this peptide is Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH.[5][6] Understanding the dynamics of acetylation at this site is crucial for researchers investigating the intricate mechanisms of chromatin biology and its implications in health and disease.[7]

Mass spectrometry has emerged as a powerful tool for the comprehensive analysis of histone PTMs, offering advantages over antibody-based methods by enabling the simultaneous identification and quantification of multiple modifications.[2][8][9] However, the unique physicochemical properties of histones, such as their high basicity, present significant challenges for sample preparation.[8][10] This guide offers field-proven insights and detailed protocols to navigate these challenges and ensure high-quality, reproducible data for your research.

The Challenge of Histone Analysis: A Tale of Basicity and Complexity

The primary challenge in bottom-up proteomic analysis of histones lies in their high content of lysine (K) and arginine (R) residues.[10][11] Digestion with trypsin, the most commonly used protease which cleaves at the C-terminus of lysine and arginine, results in numerous small, hydrophilic peptides that are poorly retained on standard reversed-phase chromatography columns and are difficult to analyze by MS.[10][11]

To overcome this, a chemical derivatization step is essential. Propionylation, the reaction of primary amines with propionic anhydride, is a widely adopted strategy.[3][10][12] This modification neutralizes the positive charge on lysine residues and their N-termini, effectively rendering them resistant to tryptic cleavage.[10][12] Consequently, trypsin only cleaves at arginine residues, generating larger, more hydrophobic peptides that are amenable to LC-MS/MS analysis.[1][12]

Overall Workflow for Histone H2A C-Terminal Peptide Analysis

The journey from a biological sample to the identification and quantification of Histone-H2A-(107-122)-Ac-OH involves several critical steps. The following diagram illustrates a typical workflow:

Caption: Workflow for the analysis of histone H2A C-terminal acetylation.

Detailed Protocols

Here, we provide detailed, step-by-step protocols for the key stages of sample preparation. These protocols are designed to be self-validating, with explanations for critical steps to ensure experimental success.

Protocol 1: Histone Extraction from Cultured Cells

This protocol is adapted from established acid extraction methods, which are highly effective for enriching histones.[13][14]

Materials:

• Phosphate-buffered saline (PBS)

• Triton Extraction Buffer (TEB): PBS containing 0.5% (v/v) Triton X-100, 1 mM PMSF, and protease inhibitor cocktail

• 0.2 M Hydrochloric Acid (HCl)

• Trichloroacetic acid (TCA) or ice-cold acetone

• Nuclease-free water

Procedure:

• Cell Harvesting: Harvest cultured cells and wash twice with ice-cold PBS. Centrifuge at 1500 x g for 5 minutes at 4°C between washes.

• Cell Lysis and Nuclei Isolation: Resuspend the cell pellet in TEB and incubate on ice for 10 minutes with gentle mixing to lyse the cell membrane. Centrifuge at 1500 x g for 5 minutes at 4°C to pellet the nuclei. Discard the supernatant.

• Acid Extraction: Resuspend the nuclear pellet in ice-cold 0.2 M HCl. Incubate overnight at 4°C with gentle rotation to extract the histones.

• Debris Removal: Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet the insoluble debris. Carefully transfer the supernatant containing the histones to a new tube.

• Histone Precipitation: Add TCA to a final concentration of 20% (v/v) or 4 volumes of ice-cold acetone. Incubate at -20°C for at least 2 hours.

• Pelleting and Washing: Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet the histones. Carefully discard the supernatant. Wash the pellet twice with ice-cold acetone.

• Drying and Storage: Air-dry the histone pellet and resuspend in nuclease-free water. Quantify the protein concentration using a BCA assay. Store at -80°C.

Expert Insight: The acid extraction step is highly selective for basic proteins like histones. The subsequent precipitation with TCA or acetone removes residual acid and further purifies the histones.

Protocol 2: In-Solution Propionylation and Digestion

This protocol details the chemical derivatization and enzymatic digestion of the extracted histones. A two-step propionylation is crucial for maximizing the efficiency of the derivatization.[3][10]

Materials:

• 100 mM Ammonium Bicarbonate (NH₄HCO₃), pH 8.0

• Propionic Anhydride

• 2-Propanol

• Trypsin (MS-grade)

• Glacial Acetic Acid or Trifluoroacetic Acid (TFA)

Procedure:

• First Propionylation:

  • Resuspend 20-50 µg of the histone pellet in 30 µL of 100 mM NH₄HCO₃.

  • Prepare the propionylation reagent by mixing propionic anhydride and 2-propanol in a 1:3 (v/v) ratio.

  • Immediately add 15 µL of the propionylation reagent to the histone solution and vortex briefly.

  • Incubate at 37°C for 15 minutes.

  • Dry the sample in a vacuum centrifuge.

• Trypsin Digestion:

  • Resuspend the dried, propionylated histones in 50 µL of 100 mM NH₄HCO₃.

  • Add trypsin at a 1:20 (enzyme:protein, w/w) ratio.

  • Incubate at 37°C for 6-8 hours.

• Second Propionylation:

  • Dry the digested peptides in a vacuum centrifuge.

  • Resuspend the peptide pellet in 30 µL of 100 mM NH₄HCO₃.

  • Add 15 µL of freshly prepared propionylation reagent.

  • Incubate at 37°C for 15 minutes.

  • Stop the reaction by adding 2-5 µL of glacial acetic acid or 1-2 µL of TFA to acidify the sample to pH ~3.

  • Dry the sample in a vacuum centrifuge.

Trustworthiness Checkpoint: The second propionylation step is critical to derivatize the newly formed N-termini of the peptides generated by trypsin digestion. This ensures consistent and reproducible chromatographic behavior.

Protocol 3: C18 StageTip Desalting

Prior to MS analysis, it is essential to desalt the peptide sample to remove any interfering contaminants from the digestion and derivatization steps.

Materials:

• C18 StageTips

• Methanol

• Solvent A: 0.1% Formic Acid in water

• Solvent B: 80% Acetonitrile, 0.1% Formic Acid in water

Procedure:

• Tip Activation: Place a C18 StageTip in a microcentrifuge tube adapter. Add 100 µL of methanol and centrifuge at 2000 x g for 2 minutes.

• Tip Equilibration: Add 100 µL of Solvent A and centrifuge at 2000 x g for 2 minutes. Repeat this step.

• Sample Loading: Resuspend the dried peptide pellet in 50 µL of Solvent A. Load the entire sample onto the StageTip and centrifuge at 1500 x g until all the liquid has passed through.

• Washing: Add 100 µL of Solvent A and centrifuge at 2000 x g for 2 minutes. Repeat this step.

• Elution: Place the StageTip in a new, clean microcentrifuge tube. Add 50 µL of Solvent B and centrifuge at 1000 x g for 3 minutes to elute the peptides.

• Drying: Dry the eluted peptides in a vacuum centrifuge and store at -20°C until LC-MS/MS analysis.

LC-MS/MS Analysis Considerations

For the analysis of Histone-H2A-(107-122)-Ac-OH, a high-resolution mass spectrometer is recommended.[4]

• Chromatography: A nano-flow HPLC system with a C18 column is suitable for separating the derivatized histone peptides. A shallow gradient of acetonitrile is recommended for optimal resolution.

• Mass Spectrometry: The mass spectrometer should be operated in a data-dependent acquisition (DDA) mode, acquiring MS1 scans in the Orbitrap or a similar high-resolution analyzer, followed by MS2 fragmentation of the most intense precursor ions.

• Data Analysis: The acquired data can be searched against a human protein database using search engines like Mascot or Sequest.[15][16] The search parameters should include variable modifications for acetylation on lysine and propionylation on lysine and protein N-termini.

Quantitative Data Summary

The following table provides a summary of expected mass shifts for modifications relevant to the analysis of Histone-H2A-(107-122)-Ac-OH.

Modification	Mass Shift (Da)	Target Residue(s)
Acetylation	+42.01057	Lysine (K)
Propionylation	+56.02622	Lysine (K), N-terminus
Methylation	+14.01565	Lysine (K), Arginine (R)
Dimethylation	+28.03130	Lysine (K), Arginine (R)
Trimethylation	+42.04695	Lysine (K)

Note: It is important to consider that trimethylation and acetylation are isobaric, meaning they have the same nominal mass. High-resolution mass spectrometry is crucial to distinguish between these modifications.[9]

Conclusion

The protocols and insights provided in this application note offer a robust framework for the successful sample preparation and mass spectrometric analysis of the acetylated C-terminal peptide of histone H2A. By understanding the rationale behind each step and adhering to the detailed procedures, researchers can generate high-quality, reproducible data, paving the way for a deeper understanding of the role of histone H2A C-terminal acetylation in chromatin biology.

References

• Merrick, B. A., et al. (2011). Pitfalls in histone propionylation during bottom-up mass spectrometry analysis. Proteomics, 11(15), 3042-3052. [Link]

• Stulík, J., et al. (2020). Positive Effect of Acetylation on Proteomic Analysis Based on Liquid Chromatography with Atmospheric Pressure Chemical Ionization and Photoionization Mass Spectrometry. International Journal of Molecular Sciences, 21(18), 6886. [Link]

• Mollah, S., & Denu, J. M. (2020). A practical guide for analysis of histone post-translational modifications by mass spectrometry: Best practices and pitfalls. Methods, 175, 2-10. [Link]

• Holt, M. V., et al. (2019). Histone Purification Combined with High-Resolution Mass Spectrometry to Examine Histone Post-Translational Modifications and Histone Variants in Caenorhabditis elegans. Current Protocols in Molecular Biology, 128(1), e102. [Link]

• Zhao, Y., & Garcia, B. A. (2015). Mass Spectrometric Analysis of Histone Proteoforms. Annual Review of Biochemistry, 84, 467-492. [Link]

• Arnaudo, A. M., & Garcia, B. A. (2013). Proteomic Analysis of Histone Variants and Their PTMs: Strategies and Pitfalls. Journal of Proteome Research, 12(10), 4179-4190. [Link]

• Lin, S., et al. (2014). Evaluation of Proteomic Search Engines for the Analysis of Histone Modifications. Journal of Proteome Research, 13(10), 4356-4364. [Link]

• Sidoli, S., & Garcia, B. A. (2017). Characterization of individual histone post-translational modifications and their combinatorial patterns by mass spectrometry-based proteomics strategies. Proteomics, 17(1-2), 1600275. [Link]

• Valkenborg, D., et al. (2014). Quantitative Proteomics to Characterize Specific Histone H2A Proteolysis in Chronic Lymphocytic Leukemia and the Myeloid THP-1 Cell Line. Journal of Proteome Research, 13(7), 3341-3351. [Link]

• In-gel digestion protocol. (n.d.). [Link]

• Kim, H. J., et al. (2009). Qualitative and Quantitative Analysis of Histone Acetylation by Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 20(10), 1835-1843. [Link]

• Su, X., & Ren, J. (2007). Mass spectrometry-based strategies for characterization of histones and their post-translational modifications. Expert Review of Proteomics, 4(2), 211-222. [Link]

• Scheid, R. P., et al. (2022). Histone acid extraction and high throughput mass spectrometry to profile histone modifications in Arabidopsis thaliana. Current Protocols, 2(6), e461. [Link]

• MtoZ Biolabs. (n.d.). How to Enrich Acetylated Peptides Before Mass Spectrometry? [Link]

• Higashi, T., & Shimada, K. (2004). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Health Science, 50(5), 459-470. [Link]

• Faserl, K., et al. (2011). Pressure-assisted sample preparation for proteomic analysis. Journal of Proteomics, 74(10), 2038-2047. [Link]

• Chen, Y. C., et al. (2017). Post-Translational Modification of Human Histone by Wide Tolerance of Acetylation. International Journal of Molecular Sciences, 18(10), 2151. [Link]

• Ohno, K., & Yamashita, K. (2015). Recent development of chemical derivatization in LC-MS for biomedical approaches. Bioanalysis, 7(19), 2489-2499. [Link]

• Sidoli, S., et al. (2020). Comparison of in-gel digestion methods for MS-based histone PTM analysis. Clinical Epigenetics, 12(1), 1-13. [Link]

• Scheid, R. P., et al. (2022). Histone Acid Extraction and High Throughput Mass Spectrometry to Profile Histone Modifications in Arabidopsis thaliana. Current Protocols in Plant Biology, 7(2), e20151. [Link]

• Brabencová, S., et al. (2018). Filter-Aided Sample Preparation Procedure for Mass Spectrometric Analysis of Plant Histones. Frontiers in Plant Science, 9, 1361. [Link]

• Lin, S., & Garcia, B. A. (2013). A quantitative multiplexed mass spectrometry assay for studying the kinetic of residue-specific histone acetylation. FEBS Journal, 280(21), 5278-5288. [Link]

• Jung, H. R., & Kim, Y. (2014). Epiproteomics: quantitative analysis of histone marks and codes by mass spectrometry. Current Opinion in Chemical Biology, 23, 51-57. [Link]

• Meert, P., et al. (2021). Histone Sample Preparation for Bottom-Up Mass Spectrometry: A Roadmap to Informed Decisions. Journal of Proteome Research, 20(2), 1279-1290. [Link]

• Su, X., et al. (2005). Liquid Chromatography Mass Spectrometry Profiling of Histones. Journal of Chromatography B, 826(1-2), 126-135. [Link]

• Higashi, T. (2001). Derivatization in Liquid Chromatography/Mass Spectrometric Analysis of Neurosteroids. Journal of the Mass Spectrometry Society of Japan, 49(1), 49-56. [Link]

• Garcia, B. A., et al. (2007). Chemical derivatization of histones for facilitated analysis by mass spectrometry. Nature Protocols, 2(4), 933-938. [Link]

• BPS Bioscience. (n.d.). Histone-H2A-(107-122)-Ac-OH. [Link]

• Shiraishi, Y., et al. (2016). In vitro and in cell analysis of chemically synthesized histone H2A with multiple modifications. Chemical Science, 7(5), 3045-3052. [Link]

• BPS Bioscience. (n.d.). Histone-H2A-(107-122)-Ac-OH. [Link]

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• 4. Mass spectrometry-based strategies for characterization of histones and their post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A practical guide for analysis of histone post-translational modifications by mass spectrometry: Best practices and pitfalls - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Histone Purification Combined with High‐Resolution Mass Spectrometry to Examine Histone Post‐Translational Modifications and Histone Variants in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Histone acid extraction and high throughput mass spectrometry to profile histone modifications in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Post-Translational Modification of Human Histone by Wide Tolerance of Acetylation - PMC [pmc.ncbi.nlm.nih.gov]

how to dissolve Histone-H2A-(107-122)-Ac-OH in aqueous buffers

Application Note and Protocol

Topic: Dissolving Histone H2A (107-122)-Ac-OH in Aqueous Buffers For: Researchers, scientists, and drug development professionals

Section 1: Introduction and Physicochemical Analysis of Histone H2A (107-122)-Ac-OH

Histone H2A (107-122)-Ac-OH is a synthetic peptide fragment corresponding to the C-terminal tail of the core histone protein H2A.[1][2][3] This region of H2A is crucial for regulating chromatin dynamics, DNA accessibility, and interactions with other chromatin-associated proteins like histone H1.[4][5][6] The peptide incorporates an N-terminal acetyl group (Ac-) and a C-terminal carboxylic acid (-OH), modifications that are critical for mimicking its native biological state and influencing its experimental behavior.

Successful and complete dissolution of this peptide is the foundational step for any reliable downstream application. However, its physicochemical properties present significant challenges to achieving solubility in standard aqueous buffers. This guide provides a detailed analysis of the peptide's characteristics and offers robust, field-tested protocols for its effective reconstitution.

Peptide Specifications and Calculated Properties

A thorough understanding of the peptide's sequence and derived properties is essential for devising a successful solubilization strategy.

Property	Value / Description
Sequence	Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH
Molecular Formula	C81H140N20O23[1][3][7]
Molecular Weight	1762.1 Da[1][2][3][7]
N-Terminus Mod.	Acetylated (Ac-)
C-Terminus Mod.	Carboxylic Acid (-OH)
Hydrophobic Residues	Val, Leu, Pro, Ile, Ala
Hydrophobicity	50% (8 of 16 residues are hydrophobic)
Net Charge at pH 7.0	0 (N-terminus: 0, Lysines: +2, Glutamic Acid: -1, C-terminus: -1)

Analysis: The peptide's character is defined by two key features:

• High Hydrophobicity: With 50% of its residues being hydrophobic, the peptide has a strong tendency to aggregate in aqueous solutions via hydrophobic interactions.[8][9]

• Neutral Net Charge: N-terminal acetylation neutralizes the amine's positive charge.[10] This, combined with the charges of the acidic and basic residues, results in a net neutral peptide at physiological pH. Peptides are often least soluble at their isoelectric point, and neutral peptides generally exhibit poor aqueous solubility.[11][12]

This combination of high hydrophobicity and neutral charge makes direct dissolution in neutral aqueous buffers like PBS or Tris highly challenging and often leads to incomplete solubilization or precipitation.

Section 2: Strategic Approach to Solubilization

The primary obstacle to dissolving Histone H2A (107-122)-Ac-OH is its hydrophobicity. Therefore, the core strategy is to first disrupt the hydrophobic interactions using a minimal amount of a strong, water-miscible organic solvent before introducing the aqueous buffer.

The Role of Organic Co-Solvents

For highly hydrophobic and neutral peptides, the use of an organic co-solvent is the most reliable approach.[8][9][13]

• Dimethyl Sulfoxide (DMSO): DMSO is the preferred solvent for this peptide. It is a powerful solvent that effectively solvates hydrophobic regions and disrupts peptide-peptide aggregation. Vendor data specifically confirms high solubility of this peptide in DMSO (≥176.2 mg/ml).[1][14] It is also generally well-tolerated in many biological assays at low final concentrations (<1%).[11]

• Alternatives: If DMSO is incompatible with a downstream application, other solvents like Dimethylformamide (DMF) or Acetonitrile (ACN) can be considered.[8][15] However, for peptides containing Cysteine, Methionine, or Tryptophan, DMSO should be used with caution or replaced to avoid oxidation; this is not a concern for the present peptide.[9][12]

Physical Aids to Dissolution

Mechanical and thermal energy can assist in overcoming the activation energy barrier for dissolution.

• Sonication: Applying brief bursts of sonication in an ultrasonic bath introduces energy that helps break apart lyophilized powder and disrupt aggregates.[8][11]

• Warming: Gently warming the solution to 37°C can increase the kinetic energy of molecules, enhancing solubility.[1][14] However, excessive or prolonged heating should be avoided to prevent peptide degradation.[8]

Logical Workflow for Dissolution

The following diagram outlines the decision-making process for dissolving the peptide, prioritizing the most robust method.

Caption: Decision flowchart for solubilizing Histone H2A (107-122)-Ac-OH.

Section 3: Detailed Experimental Protocols

Essential Pre-Protocol Steps:

• Allow the lyophilized peptide vial to equilibrate to room temperature before opening to prevent condensation.[8][16]

• Briefly centrifuge the vial (e.g., 10,000 x g for 1-2 minutes) to ensure all the powder is collected at the bottom.[8]

• Work in a sterile environment using sterile equipment to prevent contamination.[17]

Protocol A: Primary Method (Organic Co-Solvent First)

This is the most reliable method for achieving complete dissolution and is strongly recommended.

Caption: Workflow for the primary organic co-solvent dissolution method.

Step-by-Step Methodology:

• Initial Dissolution in DMSO:

  • To the vial of centrifuged peptide powder, add a minimal volume of 100% DMSO to create a concentrated stock. For 1 mg of peptide, start with 10-20 µL of DMSO.

  • Vortex gently for 30-60 seconds. The goal is to create a clear, fully dissolved concentrated solution.

  • If dissolution is slow, sonicate the vial in a room temperature water bath for a few short bursts (e.g., 3 bursts of 10-15 seconds).[8][11]

• Dilution with Aqueous Buffer:

  • This step is critical. While continuously and gently vortexing the DMSO stock, add your desired sterile aqueous buffer (e.g., PBS, Tris, HEPES) drop-by-drop .

  • Rapid addition of the aqueous buffer can cause the hydrophobic peptide to "crash out" of solution, forming an irreversible precipitate.

  • Continue adding the buffer slowly until you reach the final desired concentration.

• Quality Control and Finalization:

  • Once at the final volume, visually inspect the solution. It should be completely clear and free of any visible particles.[17]

  • As a final quality control step, centrifuge the solution at high speed (≥10,000 x g) for 5 minutes to pellet any insoluble micro-aggregates.[11]

  • Carefully transfer the clear supernatant to a new, sterile tube for use in your experiments.

Protocol B: Alternative Method (Direct Aqueous Dissolution with Aids)

This method leverages the vendor-reported water solubility (≥23.3 mg/ml) but may require more effort and is less reliable for achieving high concentrations.[1][14] It is best suited for preparing lower concentration solutions.

Step-by-Step Methodology:

• Initial Reconstitution:

  • Add the calculated volume of sterile, distilled water or your desired aqueous buffer directly to the lyophilized peptide to achieve the target concentration.

  • Vortex gently for 1-2 minutes. Do not shake vigorously, as this can cause aggregation and foaming.[17]

• Assisted Dissolution:

  • If the solution appears cloudy or contains visible particles, allow it to sit at room temperature for 15-30 minutes with occasional gentle agitation.[17]

  • If particles persist, sonicate the vial in an ultrasonic water bath for short intervals (e.g., 3-5 bursts of 15-20 seconds), allowing the vial to cool on ice between bursts to prevent heating.[8]

  • As a further step, warm the solution in a 37°C water bath for 10-15 minutes, followed by vortexing or sonication.[1][14]

• Quality Control and Finalization:

  • After the assisted dissolution steps, visually inspect the solution for clarity.

  • Centrifuge the tube at high speed (≥10,000 x g) for 5-10 minutes to pellet any undissolved material.

  • Carefully collect the supernatant. If the solution remains cloudy, the peptide has not fully dissolved, and Protocol A should be attempted.

Section 4: Storage and Handling of Stock Solutions

Peptide integrity is paramount for reproducible results. Improper storage can lead to degradation or aggregation.

• Avoid Long-Term Storage in Solution: Vendor data indicates that the peptide is not stable in diluted solutions for long periods.[1][14] It is best practice to prepare fresh solutions for each experiment or, if necessary, prepare a concentrated stock that will be used within a short timeframe.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock solution into single-use volumes.[17][18]

• Storage Temperature: Store all aliquots at -20°C or, for longer-term storage, at -80°C.[17][18]

• Thawing: When ready to use, thaw an aliquot quickly and keep it on ice. Use it the same day and discard any unused portion of the thawed aliquot.

Section 5: Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Solution is cloudy or has visible precipitate after reconstitution.	Incomplete dissolution; peptide has exceeded its solubility limit in the chosen solvent system.	1. Sonication/Warming: Apply sonication and gentle warming (37°C) as described in Protocol B. 2. pH Adjustment: Try adding a very small amount of 10% acetic acid (for basic pH) or 0.1M ammonium bicarbonate (for acidic pH) to shift the pH away from the isoelectric point.[8][19] 3. Re-dissolve: If using an aqueous method, lyophilize the peptide again and restart with Protocol A (DMSO first).
Peptide precipitates when aqueous buffer is added to DMSO stock.	The aqueous buffer was added too quickly, causing the peptide to "crash out." The final concentration is too high for the mixed-solvent system.	1. Start Over: This type of precipitation is often irreversible. A new attempt should be made, ensuring the aqueous buffer is added much more slowly (dropwise) with vigorous vortexing. 2. Lower Final Concentration: Prepare a more dilute final solution.
Solution is clear initially but becomes cloudy over time or after freezing.	Peptide aggregation or precipitation due to instability in the solution.	1. Use Freshly Prepared Solutions: This peptide is not recommended for long-term storage in solution.[1][14] 2. Centrifuge Before Use: Always spin down the thawed aliquot before taking your sample to remove any aggregates that may have formed.[11]

References

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• Histone-H2A-(107-122)-Ac-OH. BPS Bioscience. [Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. JoVE. [Link]

• Peptide Solubility Guidelines. SB-PEPTIDE. [Link]

• Peptide Solubilization. JPT Peptide Technologies. [Link]

• Histone H2A variants in nucleosomes and chromatin: more or less stable? Nucleic Acids Research, Oxford Academic. [Link]

• The C-terminal tail of canonical H2A. ResearchGate. [Link]

• Peptide Reconstitution Tutorial. Protopep. [Link]

• Histone-H2A-(107-122)-Ac-OH Datasheet. BPS Bioscience. [Link]

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• Peptide Reconstitution. Pacific Immunology. [Link]

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• The Many Tales of a Tail: Carboxyl-Terminal Tail Heterogeneity Specializes Histone H2A Variants for Defined Chromatin Function. Biochemistry, ACS Publications. [Link]

• Should My Peptide Be Acetylated? LifeTein. [Link]

• Histone-H2A-(107-122)-Ac-OH. PubChem. [Link]

• Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids. PMC. [Link]

• Peptide Solubility. Bio Basic. [Link]

• Is there a procedure that I can use to remove the N-terminal acetylation on a peptide and increase the solubility? ResearchGate. [Link]

• Guidelines for Dissolving Peptides. GenScript. [Link]

• Histone H2A - Homo sapiens (Human). UniProt. [Link]

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• 7. Histone-H2A-(107-122)-Ac-OH | C81H140N20O23 | CID 71464410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 9. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 10. lifetein.com [lifetein.com]
• 11. jpt.com [jpt.com]
• 12. genscript.com [genscript.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. pacificimmunology.com [pacificimmunology.com]
• 16. usp.org [usp.org]
• 17. jpt.com [jpt.com]
• 18. Practical Guide to Histone Isolation and Enrichment - Creative Proteomics [creative-proteomics.com]
• 19. biobasic.com [biobasic.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Issues with Histone-H2A-(107-122)-Ac-OH

Welcome to the Technical Support Center. As application scientists, we frequently see researchers encounter sudden precipitation, assay inconsistency, or complete loss of sample when working with specific histone fragments. This guide is engineered to deconstruct the molecular causality behind the solubility issues of the Histone-H2A-(107-122)-Ac-OH peptide and provide self-validating, field-proven protocols to rescue your experiments.

Physicochemical Profiling: The Causality of Aggregation

To troubleshoot a peptide, we must first treat it as a physicochemical system. The solubility of any peptide is dictated by its amino acid sequence, overall hydrophobicity, and net charge at your working pH[1].

Table 1: Quantitative Physicochemical Profile of Histone-H2A-(107-122)-Ac-OH

Parameter	Value	Mechanistic Implication
Sequence	Ac-GVLPNIQAVLLPKKTE-OH	16 amino acids; N-terminal acetylation (Ac) and C-terminal free acid (OH)[2],[3].
Molecular Weight	1762.1 g/mol	Moderate size; highly prone to forming secondary structures (e.g., β -sheets)[2].
Hydrophobicity	> 56% Hydrophobic	Contains 9 strictly hydrophobic residues (V, L, P, I, A). Sequences with >50% hydrophobicity drive rapid hydrophobic collapse in aqueous buffers[4].
Net Charge (pH 7.4)	0 (Neutral)	2 Basic (K, K) + 2 Acidic (E, C-term OH) = 0. Lack of electrostatic repulsion causes isoelectric precipitation[5],[1].
Solubility Limits	≥ 176.2 mg/mL (DMSO) ≥ 23.3 mg/mL (H 2​ O)	Highly soluble in organic solvents; poorly stable in dilute aqueous solutions[2].

Data synthesized from standard peptide solubility guidelines and manufacturer specifications.

Troubleshooting FAQs

Q1: Manufacturer data says this peptide is soluble in pure water up to 23.3 mg/mL[2]. Why does it immediately form a cloudy suspension when I add it to my PBS assay buffer? A: This is a classic case of "salting out" driven by isoelectric precipitation. At pH 7.4, the peptide has a net charge of exactly zero[6]. In pure water, weak dipole interactions can temporarily keep the peptide suspended. However, when you introduce the ionic strength of PBS (~150 mM NaCl), the salts shield these weak interactions. Without electrostatic repulsion, the highly hydrophobic residues (which make up the majority of the sequence) rapidly associate to minimize contact with water, forming insoluble aggregates[1].

Q2: I need to use this peptide in an in vitro enzymatic assay. How do I get it into an aqueous buffer without using toxic levels of organic solvent? A: You must utilize a "solvent-shifting" strategy. First, dissolve the lyophilized powder completely in 100% DMSO to create a highly concentrated master stock. DMSO disrupts the intermolecular hydrogen bonds and solvates the hydrophobic core[4]. Once fully monomerized in DMSO, perform a rapid, stepwise dilution into your aqueous assay buffer immediately prior to the experiment, keeping the final DMSO concentration below 1-5% (depending on your enzyme's tolerance)[6].

Q3: Can I store the peptide after it has been diluted into my aqueous assay buffer? A: No. Histone-H2A-(107-122)-Ac-OH is not stable in diluted aqueous solutions[2]. Prolonged exposure to water allows the peptide to slowly nucleate and aggregate over time. Always store the peptide either as a lyophilized powder at -20°C to -80°C, or as single-use aliquots of the highly concentrated DMSO master stock at -80°C[5].

Q4: Sonication doesn't seem to clear the cloudy suspension in my buffer. What is the next step? A: If the solution remains cloudy or gels after sonication, the peptide has not dissolved completely but is suspended[1]. Do not proceed with your assay, as the effective concentration will be unknown and irreproducible. You must lyophilize the suspension to remove the water entirely, and restart the reconstitution using 100% DMSO[4].

Self-Validating Experimental Protocols

Protocol A: Preparation of a 10 mM Master Stock (DMSO)

Causality: Establishing a fully monomeric baseline is critical. A high concentration ensures that the volume of DMSO transferred to the final assay is negligible.

• Equilibration: Allow the vial of lyophilized Histone-H2A-(107-122)-Ac-OH to reach room temperature in a desiccator for 30 minutes before opening.

  • Validation Check: This prevents ambient moisture condensation, which can prematurely trigger aggregation.

• Centrifugation: Spin the vial at 10,000 x g for 5 minutes to pellet any loose powder from the cap and sidewalls[4].

• Solubilization: Add the calculated volume of anhydrous, cell-culture grade DMSO (100%) to achieve a 10 mM stock (e.g., 56.7 μ L of DMSO per 1 mg of peptide).

• Agitation: Vortex vigorously for 1 minute.

• Thermal Sonication: Place the vial in an ultrasonic water bath set to 37°C for 3 cycles of 10 seconds, chilling on ice between cycles[4].

  • Validation Check: Hold the tube against a light source. A properly solubilized peptide will result in a completely transparent, particle-free solution[4]. If particulates are visible, continue sonication.

• Aliquot & Store: Divide into single-use aliquots in low-protein-binding tubes and immediately freeze at -80°C. Avoid repeated freeze-thaw cycles[5].

Protocol B: Stepwise Aqueous Dilution for In Vitro Assays

Causality: Rapid dilution under high shear force prevents the peptide from organizing into ordered β -sheet aggregates during the solvent transition.

• Thaw: Thaw a single DMSO stock aliquot rapidly at 37°C.

• Pre-warm Buffer: Ensure your target aqueous buffer (e.g., Tris-HCl, pH 7.4) is warmed to at least room temperature.

  • Validation Check: Cold buffers dramatically decrease thermodynamic solubility and induce instant precipitation.

• Vortex-Dilution: While continuously vortexing the aqueous buffer, add the DMSO stock dropwise. Do not add the buffer to the DMSO stock.

  • Validation Check: Adding the stock to the buffer under high shear force ensures instantaneous dispersal, preventing local zones of high peptide/low DMSO concentration where nucleation occurs.

• Immediate Use: Use the working solution immediately. Do not store diluted solutions[2].

Visualizations

Fig 1. Solubilization workflow and decision matrix for hydrophobic peptides.

Fig 2. Mechanistic pathway of isoelectric precipitation and DMSO-mediated rescue.

Sources

• 1. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]
• 4. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. jpt.com [jpt.com]

Technical Support Center: Histone-H2A-(107-122)-Ac-OH Troubleshooting &amp; Handling Guide

Welcome to the Technical Support Center. This guide is specifically engineered to address the physicochemical challenges associated with Histone-H2A-(107-122)-Ac-OH (Sequence: Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH, MW: 1762.1)[1]. Because this peptide contains specific hydrophobic motifs and deamidation-prone residues, standard handling protocols will often lead to rapid degradation or sample loss.

Below, you will find causality-driven troubleshooting FAQs, a self-validating reconstitution workflow, and mechanistic diagrams to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my peptide precipitate when reconstituted directly in water or PBS?

Causality & Mechanism: Histone-H2A-(107-122)-Ac-OH contains highly hydrophobic stretches, specifically the Val-Leu-Leu (VLL) and Gly-Val-Leu (GVL) motifs. When introduced directly to an aqueous buffer with high ionic strength (like PBS), these hydrophobic regions rapidly associate to minimize contact with water. This thermodynamic effect leads to irreversible aggregation and precipitation.

Solution: You must use a primary solvent to disrupt these hydrophobic interactions before introducing an aqueous buffer.2 for this specific sequence[2].

Quantitative Data: Solubility Profile

Solvent	Solubility Limit	Application Recommendation
DMSO	≥ 176.2 mg/mL	Optimal Primary Solvent. Use for initial stock reconstitution.
Ultrapure H₂O	≥ 23.3 mg/mL	Secondary diluent. Requires prior sonication if used directly.
Ethanol (EtOH)	Insoluble	Do not use. Causes immediate precipitation.

| Dilute Buffers (PBS) | Unstable | Not recommended for storage. Prepare fresh from DMSO stock. |

Q2: What are the primary chemical degradation pathways during long-term storage?

Causality & Mechanism: If stored improperly, this specific sequence is highly susceptible to non-enzymatic deamidation . The sequence contains Asparagine (Asn-5) and Glutamine (Gln-7). In the presence of moisture and slightly elevated pH, the backbone nitrogen conducts a nucleophilic attack on the side-chain amide group, forming a cyclic succinimide intermediate.

This intermediate rapidly hydrolyzes into Aspartate or Isoaspartate. This fundamentally alters the peptide's mass (+0.984 Da) and introduces a negative charge, destroying its biological activity and binding affinity[3].3[3].

Logical relationship between environmental triggers, degradation pathways, and preventative actions.

Q3: My peptide concentration drops by 50% after a week at -80°C. Is it degrading that fast?

Causality & Mechanism: It is highly unlikely to be chemical degradation at -80°C. You are experiencing surface adsorption . Peptides with amphipathic or hydrophobic properties rapidly adsorb to the walls of standard borosilicate glass vials and standard polypropylene tubes via hydrophobic and electrostatic interactions.4[4].

Solution: You must use Protein LoBind tubes (e.g., Eppendorf) for all aliquoting and storage of dilute solutions to prevent non-specific binding.

Part 2: Self-Validating Reconstitution & Storage Protocol

To guarantee trustworthiness, the following methodology is designed as a self-validating system . It includes built-in checkpoints to ensure that no aggregation or adsorption has occurred before you proceed to your primary assays.

Step-by-step experimental workflow for the reconstitution and long-term storage of the peptide.

Step-by-Step Methodology

Step 1: Thermal Equilibration (Crucial for Deamidation Prevention)

• Action: Remove the lyophilized vial from -20°C storage[1]. Do not open it. Place it in a desiccator at room temperature for 30 minutes.

• Causality: Opening a cold vial causes immediate atmospheric condensation. Introducing moisture to the lyophilized powder initiates the succinimide deamidation pathway discussed in Q2.

Step 2: Primary Dissolution

• Action: Add high-purity, anhydrous DMSO to achieve a stock concentration of 10 mg/mL. Pipette gently to mix.

• Validation Checkpoint 1 (Visual): Hold the vial against a light source. The solution must be 100% optically clear. If any micro-particulates are visible, sonicate in a water bath at room temperature for 3–5 minutes until clarity is achieved[2].

Step 3: Concentration Verification (Self-Validation)

• Action: Take a 2 µL aliquot and dilute it to a working concentration in your assay buffer.

• Validation Checkpoint 2 (Quantitative): Measure the exact concentration.

  • Expert Warning: Because the sequence (Ac-GVLPNIQAVLLPKKTE-OH) lacks Tryptophan (W) and Tyrosine (Y), you cannot use standard A280 UV absorbance . You must validate the concentration using absorbance at A214 nm (which measures the peptide backbone) or a Micro BCA Assay.

Step 4: Aliquoting and Flash Freezing

• Action: Dispense single-use volumes (e.g., 10–50 µL) strictly into Protein LoBind microcentrifuge tubes .

• Causality: Single-use aliquots prevent freeze-thaw aggregation. LoBind tubes prevent adsorption-mediated concentration drops.

• Action: Flash-freeze the aliquots in liquid nitrogen and transfer to -80°C.1[1].

Step 5: Post-Thaw Integrity Check

• Validation Checkpoint 3 (Post-Thaw): Before your first experiment, thaw one aliquot on ice. Repeat the A214 nm or Micro BCA measurement. The concentration must match Checkpoint 2 within a 5% margin of error. If it drops, your tubes are not sufficiently low-bind and the peptide has adsorbed to the plastic.

References

• TargetMol. "Histone-H2A-(107-122)
• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Solubility and Reconstitution."
• BioProcess International.
• Kristensen et al. (PMC - NIH). "Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic."

Sources

• 1. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Histone-H2A-(107-122)-Ac-OH Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing low crude yields and poor purity during the solid-phase peptide synthesis (SPPS) of the Histone H2A C-terminal tail.

Histone H2A is a core component of the nucleosome, and its unstructured C-terminal tail (residues 107-122) plays a pivotal role in regulating chromatin dynamics, nucleosome mobility, and interacting with linker histone H1. The synthesis of the acetylated sequence, Histone-H2A-(107-122)-Ac-OH (Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH), presents specific physicochemical challenges that require targeted synthetic strategies.

Section 1: Sequence Analysis & Mechanistic Challenges

As an Application Scientist, I frequently observe synthesis failures for this specific 16-mer. The difficulty arises directly from the sequence's structural properties:

• Hydrophobic Aggregation: The central sequence Ile-Gln-Ala-Val-Leu-Leu-Pro is highly hydrophobic. During chain elongation, this region has a strong propensity to form inter-chain hydrogen bonds, leading to β-sheet aggregation. This secondary structure collapses the peptide-resin matrix, sterically shielding the N-terminal amine from Fmoc deprotection and subsequent amino acid couplings.

• Steric Hindrance: The sequence contains multiple β-branched amino acids (Val, Ile, Thr). The bulky methyl groups on the β-carbon restrict the conformational flexibility of the backbone, making the nucleophilic attack during amide bond formation kinetically unfavorable.

• C-Terminal Anchoring: The C-terminal Glu requires careful resin selection to prevent racemization and diketopiperazine (DKP) formation during the initial loading and subsequent deprotection steps.

Section 2: Troubleshooting FAQs

Q1: My crude purity is below 30%, and LC-MS shows major deletion sequences around the Val-Leu-Leu region. How do I fix this? Cause: This is a classic symptom of on-resin peptide aggregation. Standard polystyrene (PS) resins amplify this behavior because their hydrophobic microenvironment encourages the hydrophobic peptide chains to interact with each other rather than the swelling solvent. Solution: Switch your solid support to a 100% PEG-based resin, such as ChemMatrix®. PEG resins exhibit superior swelling in polar solvents (like DMF and NMP) and disrupt the hydrophobic interactions between growing peptide chains. Combine this with Microwave-Assisted SPPS (MW-SPPS) at 75°C. The thermal energy disrupts inter-chain hydrogen bonding, ensuring the N-terminus remains solvated and accessible.

Q2: I am observing incomplete couplings at Ile112 and Val115 despite extending the reaction time to 2 hours. What is the best approach? Cause: Extending reaction time is often insufficient for β-branched amino acids because the issue is the activation energy barrier caused by steric hindrance, not just diffusion. Standard coupling reagents like HBTU or DIC/HOBt are often not reactive enough for these hindered junctions. Solution: Upgrade your coupling reagent to HATU. HATU incorporates a 7-aza-benzotriazole moiety, which provides an adjacent nitrogen atom that acts as an intramolecular base, accelerating the aminolysis step through a cyclic transition state.

Q3: My mass spectrometry data shows a prominent -18 Da impurity. Where is this coming from? Cause: A mass loss of 18 Da (H₂O) typically indicates the dehydration of the primary carboxamide side chains of Asn or Gln to form a nitrile (-C≡N). This occurs during the activation of the incoming amino acid if the Asn/Gln side chains are unprotected, or if the Trityl (Trt) protecting group is prematurely lost due to excessive activation times. Solution: Ensure you are using high-quality Fmoc-Asn(Trt)-OH and Fmoc-Gln(Trt)-OH. Furthermore, avoid excessive use of strong bases or

Technical Support Center: Minimizing Aggregation of Histone-H2A-(107-122)-Ac-OH

Welcome to the technical support guide for Histone-H2A-(107-122)-Ac-OH. This document provides in-depth troubleshooting advice and best practices to help researchers, scientists, and drug development professionals successfully handle this challenging peptide. Our goal is to explain the underlying scientific principles behind its aggregation and provide robust, field-proven protocols to ensure the integrity and reproducibility of your experiments.

Understanding the Challenge: Physicochemical Properties of Histone-H2A-(107-122)-Ac-OH

The primary difficulty in handling this specific histone fragment stems from its intrinsic physicochemical properties. Aggregation is not merely an experimental artifact but a direct consequence of its molecular structure. Understanding these properties is the first step toward preventing it.

The peptide sequence is Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH.[1][2][3]

Property	Analysis & Implication on Aggregation
Molecular Weight	~1762.1 Da[1][2][4]
Hydrophobicity	Extremely High (50%) . The sequence contains 8 hydrophobic residues (Val, Leu, Pro, Ile, Ala) out of 16 total amino acids. In aqueous solutions, these residues will drive intermolecular association to minimize contact with water, which is a primary cause of aggregation.[5][6]
Net Charge (at pH 7.0)	Neutral (0) . The peptide has two basic residues (Lys, +2 total) and two acidic sources (Glu and the C-terminal -COOH, -2 total). At neutral pH, the net charge is zero.[7][8][9] This lack of electrostatic repulsion between peptide molecules significantly increases the likelihood of aggregation, as the peptide is at or near its isoelectric point (pI).[8][10]
Modifications	N-terminal Acetylation (Ac) : This removes the positive charge from the N-terminus, contributing to the overall neutral charge. C-terminal Hydroxyl (-OH) : Standard carboxyl group.
Structure	As a fragment of the histone H2A C-terminal tail, this peptide is likely unstructured and highly flexible in solution, allowing it to adopt conformations that favor intermolecular interactions and aggregation.[11]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My lyophilized peptide won't dissolve in my standard aqueous buffer (e.g., PBS, pH 7.4). What should I do?

Cause: This is expected behavior. The peptide's high hydrophobicity and net neutral charge at this pH prevent it from readily dissolving in aqueous solutions.[5] Direct addition to a buffer will likely result in insoluble particles.

Solution: Employ a co-solvent strategy. The most reliable method is to first dissolve the peptide in a small amount of a suitable organic solvent before introducing the aqueous buffer.

• Primary Recommendation: Use Dimethyl Sulfoxide (DMSO).

• Detailed Protocol: See "Protocol 1: Recommended Solubilization using an Organic Co-Solvent (DMSO)" below. The key is to ensure the peptide is fully dissolved in the organic solvent before slowly adding your aqueous buffer to the peptide solution with gentle mixing.[6][12]

Q2: I see visible precipitates or cloudiness after dissolving the peptide, even after using DMSO. What's happening?

Cause: You have likely exceeded the peptide's solubility limit in the final aqueous/organic mixture, or the rapid change in solvent polarity upon adding the buffer has caused the peptide to crash out of solution.

Solutions:

• Lower the Final Concentration: The most common reason for precipitation is attempting to make a stock solution that is too concentrated. Try reducing your target concentration by 50% and repeat the solubilization protocol.

• Optimize the Dilution Step: Do not add the peptide/DMSO solution to the buffer. Instead, add the aqueous buffer to the peptide/DMSO solution dropwise while gently swirling or stirring.[12] This prevents localized high concentrations that can initiate aggregation.[13]

• Use Sonication: A brief, gentle sonication in a water bath can help break up small aggregates and improve dissolution.[14][15] Be careful not to heat the sample.

Q3: My peptide seems to dissolve initially, but then precipitates out of solution after storage or a freeze-thaw cycle. How can I improve its stability?

Cause: Peptides are significantly less stable in solution than in their lyophilized form.[16][17] Freeze-thaw cycles are particularly damaging, as ice crystal formation can physically stress the peptide and concentrate it in the unfrozen liquid phase, promoting aggregation.[13][18]

Solutions:

• Aliquot Your Stock Solution: This is the most critical step for long-term stability. After preparing your stock solution, immediately divide it into single-use aliquots.[13][18] This ensures you only thaw what you need for a given experiment, eliminating damaging freeze-thaw cycles.

• Optimize Storage Temperature: For maximum stability, store all aliquots at -80°C.[18][19] If -80°C is unavailable, -20°C is acceptable but for shorter durations. Avoid using frost-free freezers, as their temperature cycling can damage peptides.[13]

• Consider pH for Storage: Storing the peptide solution at a slightly acidic pH (e.g., pH 5-6) can help maintain a net positive charge, improving stability by reducing the propensity for aggregation.[16]

Q4: Can I use pH to improve solubility instead of organic solvents?

Cause: Yes, this is a valid alternative, especially if DMSO or other organic solvents interfere with your downstream application. By shifting the pH away from the peptide's isoelectric point (pI), you can impart a net charge, increasing electrostatic repulsion and solubility.

Solution:

• Acidic Conditions: Since this peptide has more basic residues (Lys) than acidic ones, making the solution acidic will ensure a strong net positive charge. This is generally the most effective pH-based approach for this sequence.

• Detailed Protocol: See "Protocol 2: Alternative Solubilization using pH Adjustment (Acidic Buffer)" below. A buffer containing a small amount of acetic acid or formic acid is a good starting point.

Proactive Prevention: Frequently Asked Questions (FAQs)

Q1: What is the single most important factor to consider when working with this peptide? Its dual nature: a high (50%) content of hydrophobic amino acids combined with a net neutral charge at physiological pH.[5] This combination makes it highly prone to aggregation in standard biological buffers.

Q2: What is the recommended solvent system for creating a stock solution? The primary recommendation is to first dissolve the peptide in 100% DMSO to a concentration of 10-20 mg/mL, and then slowly dilute it with your desired aqueous buffer to the final working concentration.[6][15]

Solvent/Buffer Category	Recommendation	Rationale & Cautions
Primary Organic Solvent	DMSO	Excellent for dissolving hydrophobic peptides.[5] Generally well-tolerated in cell-based assays at low final concentrations (<0.5%).
Alternative Organic Solvents	DMF, Acetonitrile	Use if DMSO is incompatible with your assay.[6]
Aqueous Buffers (for dilution)	Slightly Acidic Buffers (e.g., 10% Acetic Acid)	Imparts a net positive charge to increase solubility.[16][20]
Avoid First	Neutral Buffers (e.g., PBS pH 7.4)	The peptide has minimal charge and will likely not dissolve.[8]

Q3: How should I store the lyophilized powder and the stock solution? Proper storage is essential to prevent degradation and aggregation over time.

Form	Temperature	Conditions & Best Practices
Lyophilized Powder	-20°C or -80°C[17][19]	Store in a desiccator to protect from moisture.[13] Before opening, allow the vial to warm to room temperature to prevent condensation.[13]
Stock Solution	-80°C (preferred) or -20°C[18]	Aliquot into single-use volumes to avoid freeze-thaw cycles.[16][17][18] Storing in a slightly acidic buffer (pH 5-7) can improve stability.[16]

Q4: What analytical methods can I use to confirm if my peptide is aggregated? If you suspect aggregation, several techniques can confirm it:

• UV-Vis Spectroscopy: The simplest method is to check for turbidity or light scattering by measuring the absorbance at a wavelength like 340 nm. An increased reading suggests insoluble aggregates.[21]

• Dynamic Light Scattering (DLS): This technique measures the size distribution of particles in solution and can directly detect the presence of larger aggregate species.

• Size-Exclusion Chromatography (SEC): An analytical SEC run can separate monomers from dimers and larger aggregates, providing a quantitative measure of the aggregation state.[22]

Visual Guides

Key Drivers of Peptide Aggregation

Caption: Primary forces driving the aggregation of Histone-H2A-(107-122)-Ac-OH.

Decision-Making Workflow for Solubilization

Sources

• 1. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. apexbt.com [apexbt.com]
• 4. Histone-H2A-(107-122)-Ac-OH | C81H140N20O23 | CID 71464410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]
• 6. lifetein.com [lifetein.com]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. mdpi.com [mdpi.com]
• 10. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 12. peptidesynthetics.co.uk [peptidesynthetics.co.uk]
• 13. honestpeptide.com [honestpeptide.com]
• 14. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 15. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 16. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
• 17. bc9.co [bc9.co]
• 18. mapleresearchlabs.com [mapleresearchlabs.com]
• 19. Peptide Storage - Altara Peptides [altarapeptides.com]
• 20. biorbyt.com [biorbyt.com]
• 21. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 22. sepscience.com [sepscience.com]

Technical Support Center: Optimizing ELISA Blocking for Histone-H2A-(107-122)-Ac-OH

Welcome to the Advanced Application Support Center. Designing an Enzyme-Linked Immunosorbent Assay (ELISA) for small, modified peptide antigens like Histone-H2A-(107-122)-Ac-OH presents unique biophysical challenges. At a molecular weight of just 1762.1 Da 1, this 16-amino acid peptide (Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH) is highly susceptible to epitope masking and non-specific hydrophobic interactions.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to help you achieve an optimal Signal-to-Noise (S/N) ratio.

Diagnostic Workflow: Peptide ELISA Optimization

Diagnostic workflow for Histone-H2A-(107-122)-Ac-OH ELISA blocking optimization.

Troubleshooting Guides & FAQs

Q: Why am I getting extremely low signal when using 5% Non-Fat Dry Milk (NFDM) or 3% BSA to block my Histone-H2A-(107-122)-Ac-OH coated plates? A: This is a classic biophysical case of epitope masking . Histone-H2A-(107-122)-Ac-OH is a micro-peptide (1.76 kDa). Bulky blocking proteins like Bovine Serum Albumin (BSA, ~66 kDa) or the casein micelles found in NFDM physically overshadow the small peptide on the polystyrene surface. When the primary antibody is introduced, steric hindrance prevents it from reaching the H2A epitope. Causality-Driven Solution: Transition to low-molecular-weight blockers such as Fish Gelatin or synthetic Protein-Free Blocking Buffers, which passively adsorb to unoccupied spaces without burying the antigen 2.

Q: My assay has high background noise in the negative control wells (no primary antibody). Is my blocking buffer failing? A: High background in peptide ELISAs often stems from non-specific binding (NSB) due to hydrophobic and charge interactions, rather than purely unblocked plastic. The sequence of Histone-H2A-(107-122)-Ac-OH contains a highly hydrophobic N-terminal stretch (GVLPNIQAVLLP) and an acetylated N-terminus, which neutralizes its positive charge 1. If your blocking buffer lacks amphipathic stabilizers, secondary antibodies may bind non-specifically to these hydrophobic patches. Furthermore, standard BSA preparations can contain fatty acids or impurities that cross-react with mammalian antibodies 3. Causality-Driven Solution: Ensure your wash and blocking buffers contain a mild non-ionic detergent (0.05% Tween-20) to disrupt weak hydrophobic NSB. If using BSA, it must be strictly IgG-free and fatty-acid-free.

Q: I noticed my peptide signal drops significantly after the blocking step. Is the blocker displacing my antigen? A: Yes, this is known as peptide desorption . Because Histone-H2A-(107-122)-Ac-OH is short, its hydrophobic footprint on the plate is minimal. High concentrations of detergents (e.g., >0.1% Tween-20) in the blocking buffer can outcompete the peptide for binding sites on the polystyrene plate, literally washing your antigen away 4. Causality-Driven Solution: Coat the peptide on high-binding (hydrophilic/hydrophobic mixed) or pre-activated covalent plates (e.g., maleimide-activated if adding a terminal Cysteine). Limit Tween-20 to 0.05% maximum during blocking.

Quantitative Data: Blocker Comparison for Micro-Peptides

To make an informed decision, compare the biophysical properties of common blocking agents against the requirements of a 1.76 kDa peptide assay:

Blocker Type	Average MW	Risk of Epitope Masking	NSB Reduction Efficacy	Best Use Case for Histone Peptides
Bovine Serum Albumin (BSA)	~66 kDa	High	Moderate to High	Not recommended for peptides <2 kDa unless cross-linked.
Non-Fat Dry Milk (NFDM)	Mixed (~23 kDa)	Very High	High	Avoid. Casein micelles will completely mask the H2A epitope.
Fish Gelatin	~60 kDa (compact)	Low	Moderate	Excellent for reducing mammalian antibody cross-reactivity.
Protein-Free Blocker	<10 kDa (synthetic)	Very Low	High	Optimal. Prevents steric hindrance while saturating plastic.

Self-Validating Experimental Protocol: Checkerboard Matrix Optimization

A robust protocol must inherently control for false positives. By utilizing a checkerboard matrix that includes both peptide-coated and uncoated (mock) wells for each blocking condition, you can mathematically distinguish whether high background is caused by the blocker failing to cover the plastic, or the blocker itself cross-reacting with the detection antibodies 4.

Materials Required:

• High-binding 96-well polystyrene microplates.

• Antigen: Histone-H2A-(107-122)-Ac-OH (MW: 1762.1).

• Blockers to test: 1% BSA in TBS-T, 0.5% Fish Gelatin in TBS-T, and a commercial Protein-Free Blocking Buffer.

Step-by-Step Methodology:

• Antigen Coating:

  • Dilute Histone-H2A-(107-122)-Ac-OH to 1 µg/mL in Carbonate-Bicarbonate buffer (pH 9.6).

  • Add 100 µL/well to Columns 1-6.

  • Self-Validation Control: Add coating buffer only (no peptide) to Columns 7-12.

  • Incubate overnight at 4°C.

• Washing: Aspirate and wash 3x with 200 µL TBS-T (Tris-Buffered Saline + 0.05% Tween-20). Note: TBS is preferred over PBS to prevent phosphate-ion interference with basic histone residues.

• Blocking Matrix Application:

  • Rows A-B: Add 200 µL 1% BSA in TBS-T.

  • Rows C-D: Add 200 µL 0.5% Fish Gelatin in TBS-T.

  • Rows E-F: Add 200 µL Protein-Free Blocker.

  • Incubate for 1 hour at Room Temperature (RT) with gentle shaking.

• Primary Antibody Incubation: Wash 3x. Add specific anti-Histone H2A primary antibody (diluted in the respective blocking buffer for that row) to all wells. Incubate 1 hour at RT.

• Secondary Antibody Incubation: Wash 4x. Add HRP-conjugated secondary antibody. Incubate 45 mins at RT.

• Detection & Stopping: Wash 5x. Add 100 µL TMB substrate. Incubate 15 mins in the dark. Stop the reaction with 50 µL 1M H₂SO₄. Read absorbance at 450 nm.

Data Interpretation (The Self-Validation Logic):

• True Signal: (Absorbance of Coated Well) - (Absorbance of Uncoated Well).

• Diagnosing Blocker Failure: If the Uncoated Well reads > 0.1 OD, the blocker is either failing to block the plastic surface, or the blocker itself contains impurities cross-reacting with your secondary antibody.

• Diagnosing Masking: If the Uncoated Well is < 0.1 OD, but the Coated Well is also low (< 0.5 OD), the blocker is effectively masking the 1.76 kDa peptide.

References

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Product Data and Chemical Properties."1

• Thermo Fisher Scientific. "ELISA Buffers and Reagents: SuperBlock and StartingBlock." 2

• G-Biosciences. "ELISA Blocking Agents & Blocking Solutions - Technical Bulletin." 3

• DDBiolab. "Effective Blocking Procedures in ELISA Assays." 4

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. ELISA Buffers and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. ddbiolab.com [ddbiolab.com]

Reference Data & Comparative Studies

Histone-H2A-(107-122)-Ac-OH vs full-length H2A in binding assays

An objective, technically grounded comparison between isolated histone fragments and full-length histone proteins is critical for designing robust epigenetic binding assays. Histone H2A presents a unique structural dichotomy: it contains a highly structured histone fold domain that forms the nucleosomal "acidic patch," alongside a flexible, protruding C-terminal tail that serves as a distinct docking and modification hub.

This guide provides an in-depth comparative analysis of the synthetic peptide Histone-H2A-(107-122)-Ac-OH versus Full-Length H2A , detailing their structural contexts, optimal assay applications, and the causality behind specific experimental methodologies.

Analyte Profiling: Structural and Functional Context

To select the appropriate analyte, researchers must first understand the distinct biochemical roles of the H2A domains.

Histone-H2A-(107-122)-Ac-OH is a 16-amino acid synthetic peptide (MW 1762.1 Da) corresponding to the unstructured C-terminal tail of H2A[1]. In vivo, this tail protrudes from the nucleosome core particle at the DNA entry/exit site and is highly dynamic[2]. The N-terminal acetylation (Ac) of this synthetic product is a critical design choice: it removes the unnatural positive charge of a free amine, accurately mimicking the continuous peptide backbone of the native protein where residue 107 is internally linked. This peptide is the primary target for K119 ubiquitination[3] and directly interacts with regulators like SIRT6[4] and linker histone H1[2].

Full-Length H2A (~14.0 kDa) encompasses the N-terminal tail, the central histone fold domain (α1-L1-α2-L2-α3), and the C-terminal tail. Its most critical structural feature is its ability to dimerize with H2B to form the nucleosome "acidic patch"—a negatively charged groove (involving H2A residues E61, D90, and D92) that serves as an essential docking interface for a myriad of chromatin-binding factors, including the FACT complex, SWR1C, and RCC1[5],[6].

Quantitative & Qualitative Comparison

Feature	Histone-H2A-(107-122)-Ac-OH	Full-Length Recombinant H2A
Molecular Weight	1762.1 Da[1]	~14.0 kDa
Structural Context	Unstructured, flexible C-terminal tail	Histone fold domain + N/C-terminal tails
Solubility	High (≥23.3 mg/ml in H2O)[1]	Low (Requires denaturants like Urea or co-folding with H2B)
Key Modifications	K118/K119 mono-ubiquitination[3]	Acidic patch formation (E61, D90, D92)[6]
Primary Interactors	SIRT6[4], Linker Histone H1[2]	PRC1, FACT, RCC1, SWR1C[5],[6]
Optimal Assay Formats	SPR, Fluorescence Polarization (FP), ELISA	Nucleosome Pull-down, EMSA, ITC

Decision Matrix: Selecting the Right Analyte

The choice between the peptide and the full-length protein is dictated by the binding requirements of the target molecule. If the target enzyme or chaperone exclusively recognizes the primary sequence of the C-terminal tail (e.g., SIRT6), the peptide offers a high-throughput, highly soluble alternative that avoids the complexities of nucleosome reconstitution. Conversely, if the target utilizes an "arginine anchor" motif to bind the nucleosome surface (e.g., FACT complex), full-length H2A integrated into a nucleosome is strictly required[6].

Logical decision matrix for selecting between H2A peptide and full-length protein for binding assays.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible data, binding assays must be designed as self-validating systems. Below are optimized, step-by-step methodologies for both analytes, including the causality behind critical biochemical steps.

Protocol A: Peptide Binding via Surface Plasmon Resonance (SPR)

Objective: Measure the binding kinetics of SIRT6 to the H2A C-terminal tail.

• Ligand Immobilization: Amine-couple the Histone-H2A-(107-122)-Ac-OH peptide to a CM5 sensor chip until a density of ~200 RU is achieved.

  • Causality: Immobilizing the low-molecular-weight peptide rather than the large SIRT6 enzyme prevents steric hindrance of the enzyme's active site and ensures the data reflects true 1:1 binding kinetics.

• Analyte Preparation: Dilute recombinant SIRT6 in running buffer (HBS-EP+: 10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% Surfactant P20).

• Kinetic Injection: Inject SIRT6 at a concentration series (3.125 nM to 50 nM) over the flow cells at a high flow rate of 30 µL/min.

  • Causality: High flow rates minimize mass transport limitations, ensuring that the observed association rate ( ka​ ) is reaction-limited, not diffusion-limited.

• Regeneration: Pulse the surface with 10 mM NaOH for 30 seconds.

  • Causality: This mild basic pulse disrupts the electrostatic interactions between the peptide and SIRT6 without degrading the covalently bound peptide backbone, validating the reusability of the surface.

Protocol B: Nucleosome Pull-Down Assay for Full-Length H2A

Objective: Assess FACT complex binding to the H2A/H2B acidic patch.

• Octamer Refolding: Denature recombinant full-length H2A, H2B, H3, and H4 in 6M Urea. Mix in equimolar ratios and dialyze step-wise into a high-salt buffer (2M NaCl, 10 mM Tris pH 7.5).

  • Causality: Free histones rapidly aggregate in low-salt conditions due to exposed hydrophobic domains. Step-wise dialysis forces the histones to fold cooperatively into the stable octameric core.

• Nucleosome Reconstitution: Mix the folded octamers with biotinylated Widom 601 positioning DNA. Perform gradient dialysis from 2M NaCl down to 0.1M NaCl.

• Immobilization: Bind the reconstituted nucleosomes to Streptavidin-coated magnetic beads.

• Incubation: Add purified FACT complex in binding buffer (150 mM NaCl, 0.1% NP-40, 0.1 mg/mL BSA).

  • Causality: The inclusion of NP-40 (a non-ionic detergent) and BSA blocks non-specific hydrophobic and electrostatic interactions with the bead matrix, ensuring that any detected binding is specific to the nucleosome acidic patch.

• Elution & Detection: Wash the beads three times in binding buffer. Elute complexes by boiling in SDS sample buffer and analyze via Western Blot using anti-FACT antibodies.

Comparative experimental workflows for peptide-based SPR versus full-length nucleosome pull-downs.

Mechanistic Case Study: PRC1 & The Bipartite Binding Requirement

The Polycomb Repressive Complex 1 (PRC1) perfectly illustrates why researchers must carefully choose between the peptide and full-length H2A. PRC1 is responsible for the mono-ubiquitination of H2A at Lysine 119 (H2AK119ub1), a hallmark of transcriptional repression[3].

Because K119 is located squarely within the 107-122 sequence, one might assume the isolated peptide is sufficient for all PRC1 assays. However, structural and biochemical studies reveal a bipartite mechanism: PRC1 first requires an "arginine anchor" interaction with the nucleosome acidic patch (formed by full-length H2A and H2B) to stabilize the complex onto the chromatin[5]. Only after this anchoring event can the catalytic RING1B subunit efficiently target the flexible C-terminal tail for ubiquitination.

Therefore, while the Histone-H2A-(107-122)-Ac-OH peptide is excellent for mapping the precise catalytic footprint or screening for direct inhibitors of the RING1B active site, Full-length H2A (within a nucleosome) is mandatory for studying the physiological recruitment and stable binding of the entire PRC1 holoenzyme.

Bipartite binding mechanism of PRC1 requiring both the H2A acidic patch and the C-terminal tail.

References

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Product Data." 1

• eLife. "Dual engagement of the nucleosomal acidic patches is essential for deposition of histone H2A.Z by SWR1C." 5

• PMC. "Residues in the Nucleosome Acidic Patch Regulate Histone Occupancy and Are Important for FACT Binding in Saccharomyces cerevisiae." 6

• PMC. "Histone H2AK119 Mono-Ubiquitination Is Essential for Polycomb-Mediated Transcriptional Repression." 3

• PLOS Genetics. "Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding." 2

• eLife. "Binding to nucleosome poises SIRT6 for histone H3 de-acetylation." 4

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding | PLOS Genetics [journals.plos.org]
• 3. Histone H2AK119 Mono-Ubiquitination Is Essential for Polycomb-Mediated Transcriptional Repression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Binding to nucleosome poises SIRT6 for histone H3 de-acetylation [elifesciences.org]
• 5. Dual engagement of the nucleosomal acidic patches is essential for deposition of histone H2A.Z by SWR1C [elifesciences.org]
• 6. Residues in the Nucleosome Acidic Patch Regulate Histone Occupancy and Are Important for FACT Binding in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

The Subtle Switch: A Comparative Guide to Acetylated vs. Unacetylated Histone H2A (107-122)

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the N-Terminal Tails - The Significance of the H2A C-Terminus

While the N-terminal tails of core histones have long been recognized as critical hubs for post-translational modifications (PTMs) that regulate chromatin structure and function, the C-terminal tail of histone H2A has emerged as a key player in its own right. The 107-122 region of H2A is a segment of this tail that is implicated in crucial aspects of chromatin biology, including nucleosome stability, DNA repair, and the binding of linker histones.[1] Acetylation of lysine residues within this region acts as a subtle but powerful switch, altering the peptide's physicochemical properties and, consequently, its functional interactions within the nucleus.

This guide will dissect the differences between the acetylated form, Histone-H2A-(107-122)-Ac-OH, and its unacetylated counterpart, providing both the theoretical underpinnings and the practical methodologies to explore their divergent roles.

Biophysical Consequences of Acetylation at the H2A C-Terminal Tail

The primary effect of lysine acetylation is the neutralization of its positive charge. This seemingly simple chemical change has profound consequences for the biophysical behavior of the H2A (107-122) peptide and the larger chromatin structure.

Table 1: Comparative Biophysical Properties

Property	Unacetylated H2A (107-122)	Histone-H2A-(107-122)-Ac-OH	Experimental Evidence
Net Charge	Positive	Neutral (at acetylated lysines)	Fundamental principle of lysine acetylation.[2]
Interaction with DNA	Stronger electrostatic interaction with the negatively charged DNA backbone.	Weaker interaction with DNA, leading to increased mobility of the tail.	NMR studies have shown that acetylation of the H2A C-terminal tail diminishes its interaction with nucleosomal DNA.[3]
Conformational Dynamics	More constrained due to interactions with DNA.	Increased flexibility and mobility.	Molecular dynamics simulations and NMR data suggest that charge neutralization increases the conformational entropy of histone tails.
Protein-Protein Interactions	Facilitates interactions with proteins that recognize positively charged domains.	May inhibit binding of some proteins while creating binding sites for others (e.g., bromodomains).	The H2A C-terminus is a known interaction site for linker histone H1. Acetylation is expected to weaken this interaction.

The increased flexibility and reduced DNA binding of the acetylated H2A C-terminal tail contribute to a more dynamic and "open" chromatin state, which has significant implications for DNA-templated processes.

Functional Divergence: From Chromatin Compaction to Gene Regulation

The biophysical changes induced by acetylation of the H2A (107-122) region translate into distinct functional outcomes.

Impact on Chromatin Structure and Accessibility

The unacetylated H2A C-terminal tail plays a role in stabilizing the nucleosome and facilitating higher-order chromatin compaction through its interaction with linker histone H1.[4][5] This interaction helps to bring adjacent nucleosomes closer together, leading to a more condensed and transcriptionally repressive chromatin environment.

Conversely, acetylation of the H2A (107-122) region is predicted to disrupt the interaction with histone H1. This would lead to a more relaxed chromatin fiber, increasing the accessibility of the underlying DNA to the transcriptional machinery and other DNA-binding proteins.

Figure 1. Impact of H2A (107-122) acetylation on chromatin structure.

Role in DNA Damage Response

The H2A C-terminal tail is also involved in the DNA damage response (DDR). Studies in yeast have shown that specific residues within this region, such as serine 122, are crucial for both homologous recombination and non-homologous end joining repair pathways.[6] While the direct role of acetylation at this site in the DDR is still under investigation, it is plausible that the dynamic changes in chromatin structure mediated by H2A C-terminal acetylation could facilitate the recruitment of DNA repair factors to sites of damage.

Experimental Protocols for Comparative Analysis

To empirically validate the functional differences between acetylated and unacetylated H2A (107-122), a combination of in vitro and in cellulo assays can be employed.

Synthesis of Acetylated and Unacetylated H2A (107-122) Peptides

The first step is to obtain high-purity peptides. This is typically achieved through solid-phase peptide synthesis (SPPS).

Protocol: Solid-Phase Peptide Synthesis of H2A (107-122) Peptides

• Resin Preparation: Start with a suitable solid support resin (e.g., Rink Amide resin for a C-terminal amide or a pre-loaded Wang resin for a C-terminal carboxylic acid).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin-bound amino acid using a solution of 20% piperidine in dimethylformamide (DMF).

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid in the sequence using a coupling reagent such as HBTU/HOBt in the presence of a base like diisopropylethylamine (DIEA) and add it to the resin. For the acetylated peptide, use Fmoc-Lys(Ac)-OH at the desired lysine positions.

• Repeat Cycles: Repeat the deprotection and coupling steps for each amino acid in the H2A (107-122) sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: Confirm the identity and purity of the final peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Fluorescence Polarization Assay for Protein-Peptide Interaction

This assay can be used to quantitatively measure the binding affinity of a protein (e.g., histone H1) to the fluorescently labeled H2A (107-122) peptides.

Protocol: Fluorescence Polarization Binding Assay

• Peptide Labeling: Label the N-terminus of both the acetylated and unacetylated H2A (107-122) peptides with a fluorescent dye (e.g., fluorescein or TAMRA). Purify the labeled peptides by RP-HPLC.

• Assay Setup: In a 384-well black plate, prepare a series of dilutions of the binding protein (e.g., recombinant histone H1) in a suitable binding buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 0.01% Tween-20).

• Add Labeled Peptide: Add a constant, low concentration (e.g., 10 nM) of the fluorescently labeled acetylated or unacetylated H2A peptide to each well.

• Incubation: Incubate the plate at room temperature for 30-60 minutes to allow the binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization using a plate reader equipped with the appropriate excitation and emission filters for the chosen fluorophore.

• Data Analysis: Plot the change in fluorescence polarization as a function of the protein concentration and fit the data to a one-site binding model to determine the dissociation constant (Kd).

Sources

• 1. Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. Single-Molecule Investigations on Histone H2A-H2B Dynamics in the Nucleosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Post-Translational Modifications of H2A Histone Variants and Their Role in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

validation of Histone-H2A-(107-122)-Ac-OH synthetic purity by LC-MS

High-Fidelity Validation of Histone-H2A-(107-122)-Ac-OH Synthetic Purity: An LC-MS Comparative Guide

As epigenetic research accelerates, the demand for ultra-pure synthetic histones has never been higher. Histone-H2A-(107-122)-Ac-OH is a 16-amino acid peptide (Sequence: Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH) with a molecular weight of 1762.1 Da[1][2]. Representing the critical C-terminal tail of Histone H2A, this peptide is heavily utilized in chromatin structural assays and cancer biology research[1][3].

However, synthesizing this specific sequence presents severe physicochemical challenges. Relying on traditional UV-HPLC for purity validation often leads to false confidence, masking critical process-related impurities. As a Senior Application Scientist, I have designed this guide to objectively compare standard analytical approaches against advanced Liquid Chromatography-Mass Spectrometry (LC-MS) workflows, demonstrating why high-resolution mass validation is non-negotiable for this peptide.

The Analytical Challenge: Sequence-Specific Impurities

During Solid-Phase Peptide Synthesis (SPPS), the unique amino acid composition of Histone-H2A-(107-122)-Ac-OH makes it highly susceptible to specific structural modifications[4]:

• Deamidation (The +0.98 Da Shift): The presence of Asparagine (Asn) and Glutamine (Gln) makes the peptide prone to hydrolysis, converting these residues to Aspartate and Glutamate. This results in a minute mass shift of +0.984 Da. Standard UV-HPLC cannot resolve these isobaric impurities, meaning a sample appearing as a single peak could be highly degraded[5].

• Truncation at the Lys-Lys Motif: The sterically hindered "Lys-Lys" sequence often leads to incomplete coupling during SPPS, resulting in deletion sequences (des-Lys) that closely co-elute with the target peptide[4].

• Proline Isomerization: The two Proline (Pro) residues can undergo cis-trans isomerization in solution, causing chromatographic peak splitting or broadening that mimics impurities on standard UV detectors[6].

Fig 1. SPPS impurity generation and the analytical resolution limits of HPLC vs. LC-MS.

Comparative Performance: High-Fidelity Product vs. Standard Alternatives

Standard crude synthesis relies heavily on UV-HPLC paired with Trifluoroacetic Acid (TFA). While TFA acts as a strong ion-pairing agent to yield sharp UV peaks, it actively suppresses MS ionization, preventing accurate mass confirmation[7]. Our High-Fidelity Histone-H2A-(107-122)-Ac-OH is validated using high-resolution LC-MS with Formic Acid (FA), aligning directly with USP <1503> guidelines for synthetic peptide drug substances[8][9].

Table 1: Comparative Purity Analysis of Histone-H2A-(107-122)-Ac-OH

Analytical Parameter	High-Fidelity Product (LC-MS Validated)	Standard Alternative (HPLC-UV Only)	Scientific Impact on Assays
Overall Purity	≥97% (Confirmed via MS/MS)[2]	Claimed >95% (UV area only)	Ensures reproducible nucleosome binding.
Deamidation (Asn/Gln)	Quantified & Controlled (<1%)	Undetected (Co-elutes as main peak)	Prevents off-target charge-based interactions.
Truncation (des-Lys)	Resolved & Excluded via MS	Masked by main peak broadening	Ensures intact chromatin localization signals.
Mobile Phase Modifier	0.1% Formic Acid (FA)	0.1% Trifluoroacetic Acid (TFA)	FA enables high MS sensitivity; TFA suppresses it[7].

Causality-Driven LC-MS Validation Protocol

A protocol is only as reliable as the physicochemical rationale behind it. Below is the self-validating workflow used to guarantee the structural integrity of this specific peptide.

Step 1: Sample Preparation

• Rationale: Histone-H2A-(107-122)-Ac-OH is highly amphipathic. It is insoluble in ethanol but highly soluble in H2O (≥23.3 mg/ml) and DMSO (≥176.2 mg/ml)[1][2]. Furthermore, the peptide is not stable in diluted solutions for extended periods[2].

• Action: Prepare samples fresh. Dissolve the lyophilized peptide in a diluent of 5% DMSO / 95% LC-MS grade H2O to a working concentration of 1 mg/mL. The slight addition of DMSO prevents the aggregation of the hydrophobic core (Val-Leu-Leu) without distorting the reverse-phase injection band. Do not subject the solution to freeze/thaw cycles[2].

Step 2: UHPLC Separation

• Rationale: To separate closely related des-Lys truncations and deamidated isomers, a sub-2 µm C18 column is required. We replace traditional 0.1% TFA with 0.1% Formic Acid (FA). TFA causes severe ion suppression in the mass spectrometer; FA provides sufficient ion-pairing for acceptable peak shape while maximizing Electrospray Ionization (ESI) sensitivity[7].

• Action:

  • Column: AdvanceBio Peptide Mapping C18 (2.1 x 150 mm, 1.8 µm)[7].

  • Mobile Phase A: 0.1% FA in LC-MS grade H2O.

  • Mobile Phase B: 0.1% FA in Acetonitrile.

  • Gradient: 5% to 60% B over 20 minutes at a flow rate of 0.3 mL/min.

Step 3: High-Resolution Mass Spectrometry (ESI-TOF)

• Rationale: A high-resolution Time-of-Flight (TOF) or Orbitrap analyzer is mandatory to detect the +0.984 Da shift characteristic of deamidation[5].

• Action: Operate the MS in positive electrospray ionization (ESI+) mode. Monitor the [M+2H]2+ (m/z ~882.05) and [M+3H]3+ (m/z ~588.37) charge states. Utilize MS/MS fragmentation (Collision-Induced Dissociation) to generate b- and y-ion series. This self-validating step confirms the exact site of any detected modifications, ensuring the sequence is 100% intact.

Fig 2. Step-by-step LC-MS/MS analytical workflow for synthetic peptide purity validation.

Conclusion

For complex epigenetic targets like Histone-H2A-(107-122)-Ac-OH, traditional UV-HPLC purity claims are insufficient due to the sequence's propensity for deamidation and truncation. By employing a rigorous, USP-aligned LC-MS workflow[8][9], researchers can definitively separate and identify isobaric impurities, ensuring that the peptide utilized in downstream chromatin assays is of the highest structural fidelity.

References

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Product Information". Retrieved from:[Link]

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Datasheet / Stability Constraints". Retrieved from:[Link]

• DLRC Group. "Synthetic Peptides: Understanding The New CMC Guidelines (USP <1503>)". Retrieved from:[Link]

• Almac Group. "Analytical method development for synthetic peptide purity and impurities content by UHPLC". Retrieved from:[Link]

• Chromatography Online. "New Strategy for Assessing Peak Purity of Pharmaceutical Peptides Using 2D-LC–MS". Retrieved from:[Link]

• ACS Publications. "Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography–Mass Spectrometry". Retrieved from:[Link]

• Agilent Technologies. "Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization". Retrieved from:[Link]

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. apexbt.com [apexbt.com]
• 4. almacgroup.com [almacgroup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. usp.org [usp.org]
• 9. Synthetic Peptides: Understanding The New CMC Guidelines [dlrcgroup.com]

Comparative Stability Guide: Histone-H2A-(107-122)-Ac-OH vs. H2B C-Terminal Peptides

Executive Summary

As a Senior Application Scientist, I frequently encounter assay failures stemming from a fundamental misunderstanding of peptide thermodynamics. A peptide's primary sequence dictates its behavior in solution. When comparing histone-derived peptides—specifically Histone-H2A-(107-122)-Ac-OH and H2B C-terminal peptides—researchers must account for stark differences in their structural stability, solubility, and aggregation propensity. This guide provides an objective, data-driven comparison of these two critical epigenetic tools, complete with self-validating protocols to ensure experimental integrity.

Structural Thermodynamics & Stability Profiles (The Causality)

To understand how to handle these peptides, we must first examine the causality behind their stability profiles.

Histone-H2A-(107-122)-Ac-OH is notoriously1[1]. The sequence (Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH) features a dense hydrophobic core (Val, Leu, Ile, Ala) flanked by highly charged C-terminal residues[1]. In the absence of native chromatin binding partners or DNA, this amphipathic nature drives rapid aggregation and adsorption to plasticware when diluted[1]. Furthermore, thermodynamic profiling reveals that the isolated H2A monomer is highly flexible, retaining only ~15% helical structure with a free energy of unfolding (ΔG) of 2.5 kcal/mol[2]. This lack of secondary structure makes H2A-derived fragments highly susceptible to degradation and precipitation.

Conversely, H2B C-terminal peptides —frequently used as substrates to study K120 monoubiquitination—exhibit superior monomeric stability[3]. The isolated H2B monomer has a higher free energy of unfolding (ΔG = 2.9 kcal/mol) and retains ~31% helical structure[2]. This intrinsic structural compaction allows H2B C-terminal fragments (e.g., residues 114-125) to maintain sufficient structural integrity in aqueous assay buffers, making them robust and stable substrates for E3 ligases like UBR7 and RNF20/40[3][4].

Comparative Physicochemical Data

The following table summarizes the quantitative stability metrics and handling requirements for both peptide classes.

Property	Histone-H2A-(107-122)-Ac-OH	H2B C-terminal Peptides (e.g., 114-125)
Molecular Weight	1762.1 Da[1]	~1.3 - 1.5 kDa (sequence dependent)
Sequence Characteristics	Ac-GVLPNIQAVLLPKKTE-OH[1]	Contains K120 ubiquitination site[3]
Monomer Helical Content	~15% (highly flexible)[2]	~31% (more compact)[2]
Free Energy of Unfolding (ΔG)	2.5 kcal/mol[2]	2.9 kcal/mol[2]
Solubility	≥176.2 mg/mL in DMSO; insoluble in EtOH[1]	Highly soluble in standard aqueous buffers
Solution Stability	Not stable in diluted solutions[1]	Stable in assay buffers for single-turnover assays[3]
Storage (Lyophilized)	-20°C for up to 3 years[5]	-20°C for up to 3 years

Self-Validating Experimental Protocols

Trustworthy data requires protocols that validate themselves in real-time. Below are the optimized workflows for handling these peptides.

Protocol 1: Reconstitution and Validation of Histone-H2A-(107-122)-Ac-OH

Because this peptide is 1[1], the reconstitution workflow must minimize aqueous exposure until the exact moment of the assay.

• Primary Solubilization : Dissolve the lyophilized powder in 100% DMSO to achieve a stock concentration of ≥176.2 mg/mL[1]. Do not use ethanol[1].

• Aggregate Disruption : If the solution appears turbid, incubate the tube at 37°C and subject it to an ultrasonic bath for 10-15 minutes[1][5].

• Self-Validation (Concentration Check) : Before proceeding, measure the absorbance at 214 nm (peptide bond) using a microvolume spectrophotometer against a DMSO blank. This confirms that the peptide is fully in solution and has not precipitated onto the tube walls.

• Storage : Aliquot the stock solution and store at -80°C[5]. Avoid long-term storage in diluted aqueous buffers[1].

Workflow for the reconstitution and validation of hydrophobic histone peptides.

Protocol 2: In Vitro Ubiquitination Assay using H2B C-Terminal Peptides

This protocol leverages the structural stability of H2B C-terminal peptides (residues 114-125) to study3[3][4].

• Reaction Assembly : In a standard ubiquitination buffer, combine E1 activating enzyme, E2 conjugating enzyme (e.g., UbcH6), ATP, and the E3 ligase (e.g., UBR7-PHD)[3].

• Substrate Addition : Add the wild-type (WT) H2B C-terminal peptide.

• Self-Validation (Internal Control) : In a parallel reaction, substitute the WT peptide with an H2B K120R mutant peptide[3]. Because K120 is the specific site of ubiquitination, the K120R mutant should yield no product. This validates that any observed signal in the WT tube is site-specific and not an artifact of non-specific aggregation[3].

• Detection : Quench the reaction and analyze via MALDI-TOF mass spectrometry or Western Blot. A successful reaction will show a mass shift corresponding to the addition of a single ubiquitin moiety exclusively in the WT sample[3].

In vitro ubiquitination assay utilizing H2B C-terminal peptides with a K120R control.

Conclusion

Understanding the thermodynamic limitations of your reagents is the first step in robust assay design. While Histone-H2A-(107-122)-Ac-OH requires rigorous solvent management due to its inherent instability in dilute solutions, H2B C-terminal peptides offer a more structurally stable platform for in vitro enzymatic assays. By implementing self-validating steps, such as UV-Vis concentration checks and K120R mutant controls, researchers can confidently differentiate between true biological activity and peptide degradation artifacts.

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Mutational Analysis of the Stability of the H2A and H2B Histone Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Histone-H2A-(107-122)-Ac-OH | TargetMol [targetmol.com]

validating epigenetic reader interactions with Histone-H2A-(107-122)-Ac-OH

An In-Depth Guide to Validating Epigenetic Reader Interactions with Acetylated Histone H2A C-Terminal Peptides

Authored by a Senior Application Scientist

In the intricate world of epigenetics, the "histone code"—a complex tapestry of post-translational modifications (PTMs) on histone proteins—is interpreted by a class of proteins known as "readers".[1][2] These readers recognize specific PTMs and recruit molecular machinery to regulate chromatin structure and gene expression.[2] While the N-terminal tails of histones have been a major focus of study, the C-terminal tail of histone H2A, a unique feature among core histones, plays a pivotal role in chromatin dynamics, nucleosome stability, and the binding of linker histone H1.[3]

Acetylation of lysine residues on this C-terminal tail, specifically within the 107-122 region, is an emerging area of interest. This modification neutralizes the positive charge of lysine, which can weaken the interaction between histones and DNA, potentially leading to a more open and transcriptionally active chromatin state.[4][5] Identifying and validating the specific reader proteins that bind to this acetylated H2A tail (H2A-(107-122)-Ac-OH) is crucial for elucidating its downstream biological functions.

This guide provides a comprehensive comparison of modern techniques for validating these interactions, designed for researchers, scientists, and drug development professionals. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust, multi-faceted validation strategy.

A Multi-Tiered Strategy for Robust Validation

Validating a novel protein-peptide interaction requires a strategic, multi-layered approach. A common pitfall is relying on a single assay, which can lead to false positives or an incomplete understanding of the interaction's nature. A robust workflow begins with high-throughput screening or initial discovery methods, progresses to detailed biophysical characterization, and culminates in validation within a biological context. This tiered approach ensures that the significant investment of time and resources in later-stage experiments is justified by high-confidence preliminary data.

Caption: Workflow for a peptide pull-down experiment.

Step-by-Step Methodology:

• Peptide Immobilization:

  • Resuspend 100 µg of lyophilized biotinylated H2A-(107-122)-Ac-OH and the corresponding unmodified control peptide in PBS. [6] * Wash 400 µl of streptavidin-agarose bead slurry three times with PBS containing 0.1% Triton X-100.

  • Incubate the beads with the peptide solution for 2-3 hours at room temperature with rotation. [6] * Wash the beads three times to remove unbound peptide and resuspend in PBS to create a 50% slurry.

• Binding Reaction:

  • Pre-clear the nuclear extract by incubating it with unconjugated streptavidin beads for 1 hour at 4°C.

  • Incubate the pre-cleared nuclear extract with the immobilized peptide beads (both acetylated and unmodified versions in separate reactions) overnight at 4°C with rotation.

• Washing and Elution:

  • Pellet the beads by gentle centrifugation.

  • Wash the beads five times with an ice-cold wash buffer (e.g., 20 mM HEPES pH 7.9, 150 mM KCl, 0.2% Triton X-100, plus protease inhibitors) to remove non-specifically bound proteins. [7] * Elute the bound proteins by boiling the beads in 2x SDS-PAGE loading buffer.

• Analysis:

  • Separate the eluted proteins on an SDS-PAGE gel.

  • Visualize proteins using silver staining or Coomassie blue.

  • Carefully excise bands that are present in the acetylated peptide pull-down but absent or significantly reduced in the unmodified control lane.

  • Identify the proteins in the excised bands using mass spectrometry. [8]

Protocol 2: AlphaScreen® Assay for Interaction Analysis

This protocol describes a quantitative method to confirm the interaction between a purified, His-tagged candidate reader protein and the biotinylated H2A-(107-122)-Ac-OH peptide. It can be adapted for high-throughput screening of small molecule inhibitors. [9] Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES pH 7.4, 100 mM NaCl, 0.1% BSA, 0.05% CHAPS.

  • Biotinylated Peptide: Prepare a serial dilution of biotin-H2A-(107-122)-Ac-OH in assay buffer.

  • Reader Protein: Prepare a fixed concentration of His-tagged reader protein (the optimal concentration should be determined empirically, often in the low nM range).

  • Beads: Reconstitute Streptavidin-Donor beads and Nickel Chelate (Ni-NTA) Acceptor beads in assay buffer. Note: These beads are light-sensitive and should be handled in low-light conditions.

• Assay Procedure (384-well format):

  • Add 5 µL of the His-tagged reader protein to each well.

  • Add 5 µL of the biotinylated peptide dilution (or a potential inhibitor compound followed by the peptide).

  • Incubate for 60 minutes at room temperature to allow the protein-peptide interaction to reach equilibrium.

  • Add 10 µL of a pre-mixed solution of Donor and Acceptor beads.

  • Incubate for 60-120 minutes at room temperature in the dark.

• Data Acquisition and Analysis:

  • Read the plate on a microplate reader equipped for AlphaScreen detection (excitation at 680 nm, emission at 520-620 nm). [10] * Self-Validation: To confirm specificity, a competition assay should be performed. Here, increasing concentrations of a non-biotinylated "free" H2A-(107-122)-Ac-OH peptide are added. A specific interaction will show a dose-dependent decrease in the AlphaScreen signal, from which an IC50 value can be calculated. [9]An unmodified or scrambled peptide should show no competition.

  • Data can be plotted to determine parameters like EC50 for the peptide binding or IC50 for inhibitors.

Conclusion

Validating the interaction between an epigenetic reader and the Histone-H2A-(107-122)-Ac-OH peptide is a non-trivial task that demands a rigorous, multi-pronged approach. Initial discovery methods like peptide pull-downs can cast a wide net to identify potential binders, but these hits must be substantiated with quantitative, biophysical techniques such as AlphaScreen, SPR, or ITC to confirm direct binding and determine affinity. Ultimately, cell-based assays like CETSA and ChIP are indispensable for demonstrating that the interaction is not merely a test-tube artifact but a biologically relevant event that occurs within the complex nuclear environment of a living cell. By systematically layering these orthogonal validation techniques, researchers can build a compelling and robust case for the functional significance of this specific histone mark and its cognate readers.

References

• Martinez Molina, D., et al. (2013). The cellular thermal shift assay for evaluating drug target interactions in cells. Science. [Link]

• Wysocka, J. (2006). Identifying novel proteins recognizing histone modifications using peptide pull-down assay. Methods. [Link]

• Wikipedia. (n.d.). Cellular thermal shift assay. Wikipedia. [Link]

• La T-N, et al. (2018). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. [Link]

• Zeeman, M. E., et al. (2021). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets. [Link]

• Al-Zeer, M. A., et al. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

• Unknown Author. (n.d.). 3 Biotinylated Histone peptide pull-down assay. Protocol-Online. [Link]

• Wysocka, J. (2006). Identifying novel proteins recognizing histone modifications using peptide pull-down assay. PubMed. [Link]

• Herold, J. M., et al. (2011). High throughput strategy to identify inhibitors of histone-binding domains. Methods in Molecular Biology. [Link]

• BMG LABTECH. (n.d.). AlphaScreen. BMG LABTECH. [Link]

• Li, Y., et al. (2018). Peptide-based approaches to identify and characterize proteins that recognize histone post-translational modifications. Essays in Biochemistry. [Link]

• He, J., et al. (2017). Kinetic and high-throughput profiling of epigenetic interactions by 3D-carbene chip-based surface plasmon resonance imaging technology. Proceedings of the National Academy of Sciences. [Link]

• ResearchGate. (n.d.). Basis for AlphaScreen protein–protein binding assay applied to His-tagged bromodomain and biotinylated histone peptides. ResearchGate. [Link]

• Corin, K., et al. (2015). Identification of protein complexes that bind to histone H3 combinatorial modifications using super-SILAC and weighted correlation network analysis. Nucleic Acids Research. [Link]

• Coussens, N. P., et al. (2013). AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. Current Chemical Genomics. [Link]

• Poncet-Montange, G., et al. (2015). Development of novel cellular histone-binding and chromatin-displacement assays for bromodomain drug discovery. Epigenetics & Chromatin. [Link]

• Shave, S., et al. (2023). Correlating histone acetylation with nucleosome core particle dynamics and function. Proceedings of the National Academy of Sciences. [Link]

• A-Gonzalez, N., & Arrowsmith, C. H. (2020). Improved methods for targeting epigenetic reader domains of acetylated and methylated lysine. Current Opinion in Chemical Biology. [Link]

• EpigenTek. (n.d.). Chromatin Immunoprecipitation (ChIP). EpigenTek. [Link]

• Milne, T. A., et al. (2009). Chromatin Immunoprecipitation (ChIP) for Analysis of Histone Modifications and Chromatin-Associated Proteins. Methods in Molecular Biology. [Link]

• Li, Y., et al. (2019). Identification of dual histone modification-binding protein interaction by combining mass spectrometry and isothermal titration calorimetric analysis. Analytica Chimica Acta. [Link]

• ResearchGate. (n.d.). Recognition of stapled histone H3K4me3 peptides by epigenetic reader proteins. ResearchGate. [Link]

• Milne, T. A., et al. (2008). Chromatin immunoprecipitation (ChIP) for analysis of histone modifications and chromatin-associated proteins. Methods in Molecular Biology. [Link]

• Smeenk, L., et al. (2022). Recognition of stapled histone H3K4me3 peptides by epigenetic reader proteins. PubMed. [Link]

• JoVE. (2022). Chromatin Immunoprecipitation (ChIP) of Histone Modifications. YouTube. [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Harvard Medical School. [Link]

• Chemical Science. (2025). Histone probes for reader and eraser investigations. Royal Society of Chemistry. [Link]

• Antibodies.com. (2024). Chromatin Immunoprecipitation (ChIP): The Complete Guide. Antibodies.com. [Link]

• Wikipedia. (n.d.). Histone acetylation and deacetylation. Wikipedia. [Link]

• Krogan, N. J., et al. (2010). Histone H2A C-Terminus Regulates Chromatin Dynamics, Remodeling, and Histone H1 Binding. PLoS Genetics. [Link]

• Hauer, M. H., et al. (2017). The tale of a tail: histone H4 acetylation and the repair of DNA breaks. Philosophical Transactions of the Royal Society B. [Link]

• Wikipedia. (n.d.). Isothermal titration calorimetry. Wikipedia. [Link]

• Nguyen, T. H., et al. (2018). Bayesian analysis of isothermal titration calorimetry for binding thermodynamics. PLOS One. [Link]

• Taverna, S. D., et al. (2007). Perceiving the epigenetic landscape through histone readers. Nature Structural & Molecular Biology. [Link]

• Garcia-Ramirez, M., et al. (1995). Role of Histone N-Terminal Tails and Their Acetylation in Nucleosome Dynamics. Journal of Biological Chemistry. [Link]

• ResearchGate. (n.d.). Perceiving the epigenetic landscape through histone readers. ResearchGate. [Link]

• Dagliyan, O., et al. (2018). Design, Construction, and Validation of Histone-Binding Effectors in vitro and in Cells. ACS Synthetic Biology. [Link]

• Walsh, B. W., et al. (2013). Far western blotting as a rapid and efficient method for detecting interactions between DNA replication and DNA repair proteins. Journal of Visualized Experiments. [Link]

• Bio-Rad. (2013). Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. Bio-Rad. [Link]

• Creative Proteomics. (2026). Surface Plasmon Resonance (SPR) Explained: Real-Time Binding Kinetics Beyond Yes or No. YouTube. [Link]

• Rapid Novor. (2022). SPR for Characterizing Biomolecular Interactions. Rapid Novor. [Link]

• Wu, Y., et al. (2007). Detecting protein-protein interactions by Far western blotting. Nature Protocols. [Link]

• Beactica Therapeutics AB. (n.d.). Integrating surface plasmon resonance biosensor-based interaction kinetic analyses into the lead discovery and optimization process. Beactica. [Link]

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• 8. Peptide-based approaches to identify and characterize proteins that recognize histone post-translational modifications [html.rhhz.net]
• 9. High throughput strategy to identify inhibitors of histone-binding domains - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Standard Operating Procedure: Handling, Reconstitution, and Disposal of Histone-H2A-(107-122)-Ac-OH

Executive Summary

Histone-H2A-(107-122)-Ac-OH is a synthetic peptide fragment corresponding to the C-terminal tail of Histone H2A, a core protein critical for packaging DNA into chromatin and regulating gene expression[1][2]. Due to its potent biological activity—specifically its role in nucleosome structural dynamics and epigenetic modulation—and the frequent use of organic solvents during its reconstitution, laboratories must implement strict operational and disposal protocols. This guide provides an authoritative, step-by-step framework for researchers to ensure chemical safety, environmental compliance, and experimental integrity.

Physicochemical Profiling & Hazard Assessment

Understanding the physical properties of Histone-H2A-(107-122)-Ac-OH is the foundation of safe handling. The peptide sequence (Ac-Gly-Val-Leu-Pro-Asn-Ile-Gln-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH) contains a highly hydrophobic core, necessitating specific solvent choices to prevent aggregation and ensure accurate dosing[1].

Table 1: Physicochemical Properties and Operational Parameters

Parameter	Specification	Causality / Rationale
Sequence	Ac-GVLPNIQAVLLPKKTE-OH	Acetylated N-terminus mimics native post-translational modifications[1].
Molecular Weight	1762.1 g/mol	Essential for calculating exact molarity for stock solutions[1][2].
Solubility	≥176.2 mg/mL (DMSO); ≥23.3 mg/mL (H2O)	High hydrophobicity requires DMSO for concentrated stocks. Heating to 37°C aids dissolution[1].
Stability/Storage	-20°C to -80°C (Solid); Avoid dilute solutions	Solutions degrade rapidly; aliquot immediately to avoid freeze-thaw cycles[1][3].
Hazard Class	Treat as Chemical Waste	Biological activity dictates it must never enter public drains[4][5].

Operational Workflow: Reconstitution & Handling

Preparation of the peptide requires meticulous technique to prevent contamination, maintain peptide stability, and ensure personnel safety.

Step-by-Step Reconstitution Protocol:

• PPE Verification: Don a lab coat, chemical-resistant nitrile gloves, and safety goggles[5][6].

• Equilibration: Allow the lyophilized peptide vial to reach room temperature in a desiccator before opening. Causality: Opening cold vials introduces atmospheric moisture, causing condensation that rapidly degrades the peptide[7].

• Solvent Addition: In a biosafety cabinet or fume hood, add the calculated volume of sterile, cell-culture grade DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: If the peptide does not dissolve immediately, warm the sealed tube to 37°C and agitate in an ultrasonic bath for 1-2 minutes[1].

• Aliquoting: Divide the stock solution into single-use aliquots using sterile, low-protein-binding microcentrifuge tubes. Causality: Repeated freeze-thaw cycles will denature the peptide and destroy experimental reproducibility[3].

• Storage: Immediately transfer aliquots to a -80°C freezer. Label clearly with "Histone-H2A-(107-122)-Ac-OH", concentration, solvent used, and date[3].

Operational workflow for Histone-H2A-(107-122)-Ac-OH from reconstitution to EHS disposal.

Spill Response & Decontamination

Accidental releases require immediate action to prevent respiratory exposure to lyophilized dust and cross-contamination of laboratory surfaces.

Step-by-Step Spill Protocol:

• Isolate the Area: Alert nearby personnel and restrict access to the spill zone[6].

• Assess the State: Determine if the spill is a lyophilized powder or a reconstituted liquid.

• Containment (Solid): For powder spills, do not sweep vigorously. Gently cover the powder with damp paper towels to prevent aerosolization, then carefully sweep the material into a designated chemical waste container[5][6].

• Containment (Liquid): For liquid spills (especially those containing DMSO), cover the spill with an inert absorbent material such as sand or vermiculite[6].

• Decontamination: Wash the affected surface thoroughly with soap and copious amounts of water, followed by a 70% ethanol wipe down[6].

• Disposal: Place all cleanup materials (absorbents, paper towels, gloves) into a sealed, labeled hazardous waste bag for EHS pickup[6].

Decision tree and response pathway for accidental laboratory peptide spills.

Waste Segregation & Disposal Protocols

Synthetic peptides possess potent biological activity and unknown long-term environmental effects. They must never be disposed of in regular solid waste or poured down standard laboratory drains[4][5].

Step-by-Step Disposal Protocol:

• Liquid Waste Segregation: Collect all aqueous and solvent-based peptide solutions in a designated, chemically compatible liquid waste carboy (e.g., HDPE). If the peptide is dissolved in DMSO, ensure the container is explicitly approved for organic solvents to prevent container degradation[4][5].

• Solid Waste Segregation: Place empty peptide vials, contaminated pipette tips, microcentrifuge tubes, and used PPE into a rigid, puncture-resistant solid chemical waste bin[4][5].

• Labeling: Affix a hazardous waste label to all containers. Clearly list the contents as "Chemical Waste: Synthetic Peptide (Histone-H2A-(107-122)-Ac-OH)" and specify any solvents used (e.g., "Contains 10% DMSO")[5].

• Storage: Store waste containers in a designated Secondary Containment area, away from strong oxidizing agents, moisture, and heat[5].

• EHS Coordination: Do not allow waste to accumulate indefinitely. Coordinate with your institution's Environmental Health and Safety (EHS) department to schedule regular pickups and ensure compliant disposal through a licensed hazardous waste contractor via incineration[4][5].

References

• BPS Bioscience. "Histone-H2A-(107-122)-Ac-OH Product Information." bpsbioscience.com. [Link]

• Maxpeps. "Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides." peptide24.store.[Link]

• Peptide Synthetics. "Materials safety data sheet." peptidesynthetics.co.uk.[Link]

• Suzhou Peptides. "Safety Tips for Handling Peptides in Your Research." suzhoupeptides.com. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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